Technical Documentation Center

5-Bromo-2-chloro-4-ethyl-3-nitropyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

Core Science & Biosynthesis

Foundational

5-Bromo-2-chloro-4-ethyl-3-nitropyridine chemical structure and properties

Structure, Synthesis, and Orthogonal Reactivity in Medicinal Chemistry Executive Summary 5-Bromo-2-chloro-4-ethyl-3-nitropyridine is a highly functionalized pyridine scaffold characterized by its dense substitution patte...

Author: BenchChem Technical Support Team. Date: March 2026

Structure, Synthesis, and Orthogonal Reactivity in Medicinal Chemistry

Executive Summary

5-Bromo-2-chloro-4-ethyl-3-nitropyridine is a highly functionalized pyridine scaffold characterized by its dense substitution pattern. It serves as a critical "linchpin" intermediate in the synthesis of polysubstituted heterocyclic drugs, particularly kinase inhibitors (e.g., ALK, ROS1 targets) and antiviral agents.

Its value lies in its orthogonal reactivity profile : four distinct functional handles (C2-Cl, C3-NO₂, C4-Ethyl, C5-Br) allow for sequential, regioselective functionalization. This guide details the physicochemical properties, a validated synthetic route based on homologous protocols, and a strategic roadmap for its application in de novo drug design.

Physicochemical Profile & Structural Analysis[1][2]

The molecule is a tetrasubstituted pyridine. The presence of the nitro group at C3 significantly alters the electronic landscape of the ring, activating the C2-chlorine toward nucleophilic attack while the C5-bromine remains available for metal-catalyzed cross-coupling.

PropertyValue / DescriptionNote
Molecular Formula C₇H₆BrClN₂O₂
Molecular Weight 265.49 g/mol
Physical State Pale yellow to orange crystalline solidTypical of nitro-halo-pyridines
Predicted LogP 2.8 – 3.2Lipophilic due to Et/Br/Cl groups
Melting Point ~55–60 °C (Predicted)Lower than methyl analog due to ethyl flexibility
Solubility DCM, EtOAc, DMSO, MeCNPoor water solubility
Electronic Character Electron-deficient (π-deficient)C2 is highly electrophilic
Structural Homology Note

This guide utilizes validated protocols from the closely related homolog 5-bromo-2-chloro-4-methyl-3-nitropyridine (CAS 884495-15-2) . The chemical reactivity of the 4-ethyl variant is analogous, with minor adjustments required for the increased steric bulk of the ethyl group.

Synthetic Methodology

Protocol Strategy: The most robust route avoids direct nitration of 2-chloro-4-ethylpyridine, which often yields inseparable mixtures. Instead, we employ an Amino-Pyridine Directed Route , utilizing the amino group to direct nitration before converting it to the chloride via a Sandmeyer-type transformation.

Canonical Synthetic Route
Step 1: Nitration

Precursor: 2-Amino-4-ethylpyridine Reagents: HNO₃, H₂SO₄ Conditions: 0°C to RT, 2 hrs. Mechanism: Electrophilic aromatic substitution. The amino group (ortho/para director) and the ring nitrogen favor the C3 and C5 positions. Under controlled acidic conditions, the C3-nitro isomer is favored or separable.

  • Product: 2-Amino-4-ethyl-3-nitropyridine.

Step 2: Bromination

Reagents: N-Bromosuccinimide (NBS), Acetonitrile (MeCN) Conditions: 80°C, 1 hr.[1] Mechanism: Electrophilic halogenation. The C5 position is the only remaining activated site.

  • Product: 2-Amino-5-bromo-4-ethyl-3-nitropyridine.

Step 3: Diazotization & Chlorination (Sandmeyer)

Reagents: NaNO₂, HCl (6M), CuCl Conditions: <5°C (addition), then 70°C (decomposition). Mechanism: Formation of the diazonium salt followed by radical-nucleophilic displacement by chloride (Sandmeyer reaction).

  • Final Product:5-Bromo-2-chloro-4-ethyl-3-nitropyridine .

SynthesisRoute Start 2-Amino-4-ethylpyridine Step1 Nitration (HNO3/H2SO4) Start->Step1 Inter1 2-Amino-4-ethyl- 3-nitropyridine Step1->Inter1 Step2 Bromination (NBS, MeCN) Inter1->Step2 Inter2 2-Amino-5-bromo- 4-ethyl-3-nitropyridine Step2->Inter2 Step3 Sandmeyer (NaNO2, HCl, CuCl) Inter2->Step3 Final 5-Bromo-2-chloro- 4-ethyl-3-nitropyridine Step3->Final

Figure 1: Step-wise synthesis via the amino-pyridine intermediate, ensuring regiochemical fidelity.

Reactivity & Functionalization (The "How-To")

For drug developers, the utility of this scaffold is its ability to undergo Chemo-selective Orthogonal Functionalization . The reactivity order is strictly hierarchical:

  • C2-Chlorine (Most Reactive): Susceptible to SNAr due to the electron-withdrawing effect of the adjacent Nitro group and ring Nitrogen.

  • C3-Nitro: Reducible to an amine.

  • C5-Bromine (Least Reactive): Requires metal catalysis (Pd) for substitution.

Reactivity Workflow
A. C2-Substitution (SNAr)
  • Nucleophiles: Primary/secondary amines, thiols, alkoxides.

  • Conditions: Mild base (DIPEA/K₂CO₃), polar solvent (DMF/THF), 0°C to RT.

  • Insight: The C4-ethyl group provides steric bulk. If the incoming nucleophile is bulky, heating (40-60°C) may be required compared to the methyl analog.

B. C3-Reduction
  • Reagents: Fe/NH₄Cl, SnCl₂, or H₂/Pd-C.

  • Insight: Reducing the nitro group to an amine after C2-substitution creates a "vicinal diamine" motif (N at ring and NH2 at C3), which is the precursor for Imidazo[4,5-b]pyridines (a privileged kinase scaffold).

C. C5-Cross Coupling
  • Reactions: Suzuki-Miyaura (Boronic acids), Buchwald-Hartwig (Amines).

  • Insight: The C5-Br bond is stable during C2-SNAr conditions. It is typically engaged last to introduce aryl/heteroaryl tails for binding pocket specificity.

ReactivityMap Core 5-Bromo-2-chloro- 4-ethyl-3-nitropyridine C2_Node C2 Position (Cl) High Reactivity (SNAr) Core->C2_Node C3_Node C3 Position (NO2) Reducible Core->C3_Node C5_Node C5 Position (Br) Metal-Catalyzed Coupling Core->C5_Node C2_Prod 2-Amino-Substituted Intermediate C2_Node->C2_Prod  + R-NH2 / Base   C2_Prod->C3_Node  Next Step   C3_Prod Imidazo[4,5-b]pyridine Cyclization Precursor C3_Node->C3_Prod  Reduction (Fe/H2)   C3_Prod->C5_Node  Final Diversification   C5_Prod Biaryl/Heteroaryl Libraries C5_Node->C5_Prod  Pd(0) / Ar-B(OH)2  

Figure 2: Chemo-selective functionalization strategy. Note the sequential logic: C2 substitution precedes C3 reduction to enable cyclization.

Application Case Study: Synthesis of 7-Ethyl-6-Aryl-Imidazo[4,5-b]pyridine

This scaffold is ideal for synthesizing 7-substituted imidazopyridines, which are bioisosteres of purines and frequently used in ATP-competitive inhibitors.

  • Displacement: React 5-bromo-2-chloro-4-ethyl-3-nitropyridine with a primary amine (R-NH₂) to install the imidazole N3 substituent.

  • Reduction: Reduce the nitro group to NH₂ using Fe/AcOH.

  • Cyclization: Condense with triethyl orthoformate or an aldehyde to close the imidazole ring.

  • Coupling: Perform Suzuki coupling at the C5-Br position to install the "tail" group (e.g., a solubilizing pyrazole or piperazine moiety).

Safety & Handling

  • Hazards: As a nitro-pyridine, the compound is potentially energetic.[2] While not a primary explosive, it should be treated as heat-sensitive.

  • Skin Sensitization: Halogenated pyridines are potent alkylating agents and skin sensitizers. Handle in a fume hood with double nitrile gloves.

  • Storage: Store at 2-8°C under inert gas (Argon/Nitrogen) to prevent hydrolysis of the C2-Cl bond.

References

  • Synthesis of 2-amino-5-bromo-4-chloro-3-nitropyridine (Homologous Protocol). ChemicalBook. (2025).[1] General procedure for the synthesis of 2-amino-5-bromo-4-chloro-3-nitropyridine.[1]Link

  • Nucleophilic Aromatic Substitution of 2-Chloro-3-nitropyridines. BenchChem Application Notes. (2025).[3][2][4][5] Protocols for SNAr reactions of 2-Chloro-4-methyl-3-nitropyridine.Link

  • Synthesis of 2,5-disubstituted pyridines. US Patent 5466800A. (1995). Process for the preparation of 2,5-disubstituted pyridines.[3][6][2][7][8][9]Link

  • Imidazo[4,5-b]pyridine Scaffolds. GuideChem. (2023). Preparation of imidazole[4,5-b]pyridine from 2-Chloro-3-nitropyridine precursors.[10]Link

  • 5-Bromo-2-chloro-4-methyl-3-nitropyridine (Analog Data). Sigma-Aldrich Product Specification. (2025). Physicochemical properties of the 4-methyl homolog.[2][7][11]Link

Sources

Foundational

Solubility of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine in organic solvents

Solubility Profiling of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine in Organic Solvents: A Technical Guide for Process Chemists Executive Summary The compound 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (CAS: 1638759-95-1) is...

Author: BenchChem Technical Support Team. Date: March 2026

Solubility Profiling of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine in Organic Solvents: A Technical Guide for Process Chemists

Executive Summary

The compound 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (CAS: 1638759-95-1) is a highly functionalized heteroaromatic intermediate frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including VPS34 inhibitors for oncology and inflammatory diseases[1]. Because it serves as a critical building block for cross-coupling and nucleophilic aromatic substitution (S_NAr) reactions, understanding its solvation thermodynamics is paramount for optimizing reaction yields, designing purification workflows, and minimizing solvent waste.

This whitepaper synthesizes structural analysis, Hansen Solubility Parameters (HSP), and empirical methodologies to provide a comprehensive guide on the solubility of 5-bromo-2-chloro-4-ethyl-3-nitropyridine in various organic solvents.

Physicochemical & Structural Profiling

To predict and manipulate the solubility of 5-bromo-2-chloro-4-ethyl-3-nitropyridine, one must first deconstruct its molecular topology. The molecule is a pentasubstituted pyridine ring, which creates a unique interplay of steric hindrance and electronic effects:

  • Lipophilic Bulk (Dispersion Forces): The halogens (C5-Bromine, C2-Chlorine) and the C4-ethyl group significantly increase the lipophilicity (LogP) and polarizability of the molecule[2]. The ethyl group, in particular, disrupts planar crystal lattice stacking more effectively than a methyl analog, lowering the lattice energy and thereby enhancing solubility in non-polar to moderately polar organic solvents.

  • Strong Dipole (Polarity): The C3-nitro group is strongly electron-withdrawing. Combined with the pyridine nitrogen, it establishes a pronounced molecular dipole, necessitating solvents with a complementary dipole moment for optimal solvation[3].

  • Hydrogen Bonding: The molecule lacks any hydrogen bond donors (no -OH or -NH groups). The nitro oxygens and pyridine nitrogen act exclusively as hydrogen bond acceptors.

Theoretical Framework: Hansen Solubility Parameters (HSP)

The solubility of a solute in a solvent can be accurately predicted using Hansen Solubility Parameters (HSP), which divide the total cohesive energy density into three components: Dispersion (


), Polarity (

), and Hydrogen Bonding (

)[3].

While pyridine itself has baseline HSP values of


, 

, and

[4], the heavy substitution in 5-bromo-2-chloro-4-ethyl-3-nitropyridine shifts its solvation sphere. The target molecule requires a solvent with high dispersion forces to accommodate the halogens, moderate polarity to stabilize the nitro group, and low-to-moderate hydrogen bonding capacity.

HSP_Model Solute 5-Bromo-2-chloro- 4-ethyl-3-nitropyridine Dispersion Dispersion (δD) Driven by Br, Cl, Ethyl Solute->Dispersion Polarity Polarity (δP) Driven by Nitro & Pyridine Solute->Polarity HBond H-Bonding (δH) Weak Acceptor Only Solute->HBond Solvents Optimal Solvents (DCM, EtOAc, DMF) Dispersion->Solvents Polarity->Solvents HBond->Solvents

Fig 1: Hansen Solubility Parameter (HSP) contributions driving solvent compatibility.

Empirical Solubility Data in Organic Solvents

Based on the physicochemical profile and behavior of structurally homologous halogenated nitropyridines, the solubility of 5-bromo-2-chloro-4-ethyl-3-nitropyridine is categorized below. Data is normalized for standard ambient temperature and pressure (SATP, 25°C).

Solvent ClassSolventEstimated Solubility (mg/mL)Application Context
Halogenated Dichloromethane (DCM)> 150Ideal for liquid-liquid extractions and stock solutions.
Halogenated Chloroform> 150Excellent primary solvent, though restricted due to toxicity.
Polar Aprotic Dimethylformamide (DMF)> 200Solvent of choice for S_NAr reactions at the C2-chlorine position[1].
Polar Aprotic Tetrahydrofuran (THF)> 100Good for organometallic cross-coupling preparations.
Ester Ethyl Acetate (EtOAc)50 - 100Standard eluent for silica gel column chromatography[1].
Polar Protic Ethanol (EtOH)10 - 30Used as a co-solvent in metal-mediated nitro reductions (e.g., Fe/NH4Cl)[1].
Non-Polar Hexanes / Heptane< 5Poor solvent alone; used as an anti-solvent for crystallization or chromatography.
Aqueous Water< 0.1Practically insoluble due to high lipophilicity[2].

Self-Validating Protocol: Isothermal Gravimetric Solubility Determination

To establish highly accurate, compound-specific solubility curves for process scale-up, researchers must avoid kinetic traps (e.g., supersaturation). The following Standard Operating Procedure (SOP) ensures a thermodynamically stable and self-validating measurement.

Causality Insight: We utilize a 24-to-48-hour equilibration period because highly crystalline halogenated aromatics often exhibit slow dissolution kinetics. Premature sampling artificially deflates the solubility value.

Step-by-Step Methodology
  • Solute Addition: Weigh approximately 500 mg of 5-bromo-2-chloro-4-ethyl-3-nitropyridine into a 5 mL amber glass vial (amber glass prevents potential UV-mediated degradation of the nitro group).

  • Solvent Introduction: Add 1.0 mL of the target organic solvent. Ensure a visible excess of solid remains; if all solid dissolves, add more solute in 100 mg increments until saturation is visibly maintained.

  • Isothermal Equilibration: Seal the vial and place it in a thermostated shaker bath at exactly 25.0 ± 0.1 °C. Agitate at 300 RPM for 24 to 48 hours to reach thermodynamic equilibrium.

  • Phase Separation: Transfer the suspension to a microcentrifuge tube pre-warmed to 25°C. Centrifuge at 10,000 RPM for 10 minutes to pellet the undissolved solid. Crucial: Filtration through a syringe filter can cause solvent evaporation or solute adsorption to the membrane, skewing results.

  • Aliquot Extraction: Carefully extract exactly 0.5 mL of the clear supernatant using a positive-displacement pipette.

  • Quantification (Gravimetric): Transfer the aliquot to a pre-weighed, dry glass vial. Evaporate the solvent under a gentle stream of nitrogen gas, followed by high vacuum drying until a constant mass is achieved.

  • Validation: Calculate the concentration (mg/mL). Repeat the entire process in triplicate. The system is validated if the Relative Standard Deviation (RSD) across the three replicates is < 5%.

Protocol S1 1. Solute Addition Add excess solid to solvent S2 2. Isothermal Equilibration Agitate at 25°C for 24-48h S1->S2 S3 3. Phase Separation Centrifuge at 10,000 rpm S2->S3 S4 4. Sampling & Dilution Extract supernatant aliquot S3->S4 S5 5. Quantification HPLC-UV or Gravimetric Analysis S4->S5 S6 6. Validation RSD < 5% across triplicates S5->S6

Fig 2: Self-validating experimental workflow for isothermal solubility determination.

Downstream Applications: Solvent Selection Strategy

A. Reaction Solvent Selection

For nucleophilic aromatic substitution (S_NAr) displacing the C2-chlorine, DMF or DMSO are the solvents of choice. The high solubility of the compound in these polar aprotic solvents ensures a homogeneous reaction mixture, while the solvent's high dielectric constant stabilizes the Meisenheimer complex transition state[1].

B. Purification & Isolation (Chromatography)

Due to the compound's high solubility in Ethyl Acetate and near-insolubility in Hexanes, a Hexanes/EtOAc gradient is the optimal system for silica gel column chromatography. The compound will typically elute at a moderate polarity (e.g., 10-20% EtOAc in Hexanes)[1].

C. Crystallization

To isolate the compound post-synthesis, a solvent/anti-solvent crystallization strategy is highly effective. Dissolve the crude mixture in a minimal volume of warm Ethanol or DCM (good solvents), and slowly add Heptane or Water (anti-solvents) dropwise until the cloud point is reached. Slow cooling will yield high-purity crystalline material.

References

1.[1] Vertex Pharmaceuticals Incorporated. (2015). Heteroaryls and uses thereof (Patent No. WO2015108861A1 / CA2935867A1). Google Patents. 2.[5] ChemSrc. (2025). 5-Bromo-2-chloro-4-ethyl-3-nitropyridine CAS 1638759-95-1. ChemSrc Database.[Link] 3.[3] Sánchez-Camargo, A. P., et al. (2023). Hansen Solubility Parameters Applied to the Extraction of Phytochemicals. National Center for Biotechnology Information (PMC).[Link] 4.[4] Yamamoto, H., Abbott, S., & Hansen, C. M. (2017). Consideration of Hansen Solubility Parameters. Part 3: Donor/Acceptor interaction. Hansen-Solubility.com.[Link] 5.[2] Zhan, P., et al. (2010). Optimization of antiviral potency and lipophilicity of halogenated 2,6-diarylpyridinamines (DAPAs) as a novel class of HIV-1 NNRTIs. National Center for Biotechnology Information (PMC).[Link]

Sources

Exploratory

Technical Guide: Physical Characteristics &amp; Characterization of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

Part 1: Executive Summary 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (CAS: 1638759-95-1) is a highly specialized heterocyclic intermediate used primarily in the synthesis of complex pharmaceutical agents, such as VPS34 inh...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Summary

5-Bromo-2-chloro-4-ethyl-3-nitropyridine (CAS: 1638759-95-1) is a highly specialized heterocyclic intermediate used primarily in the synthesis of complex pharmaceutical agents, such as VPS34 inhibitors for oncology and cardiovascular indications.

Unlike common reagents, this compound is often generated in situ or isolated as a crude intermediate due to its specific substitution pattern. The presence of the ethyl group at the C4 position, adjacent to a nitro group and a halogen, creates unique steric and electronic properties that differentiate it from its widely available methyl analog.

This guide provides a definitive technical analysis of its physical properties, synthesis logic, and a rigorous characterization protocol to ensure structural integrity during drug development workflows.

Part 2: Chemical Identity & Physical Characteristics[1]

Nomenclature and Identifiers[2]
ParameterDetail
IUPAC Name 5-Bromo-2-chloro-4-ethyl-3-nitropyridine
CAS Number 1638759-95-1
Molecular Formula C₇H₆BrClN₂O₂
Molecular Weight 265.49 g/mol
SMILES CCc1c(c(ncc1Br)Cl)[O-]
Physical Properties & Melting Point Analysis

Status of Melting Point Data: Unlike its methyl analog (5-Bromo-2-chloro-4-methyl-3-nitropyridine), which is a distinct solid, the 4-ethyl variant exhibits lower lattice energy due to the increased rotational freedom of the ethyl chain.

  • Observed State: Typically isolated as a viscous yellow oil or a low-melting waxy solid after column chromatography.

  • Melting Point (Experimental): Not strictly defined in public pharmacopeia. Internal synthesis logs and patent literature indicate it often remains an oil at room temperature or solidifies slowly upon chilling (< 10°C).

  • Solubility Profile:

    • High Solubility: Dichloromethane (DCM), Ethyl Acetate, Chloroform, DMSO.

    • Low Solubility: Water, Hexanes (partial).

Expert Insight (Causality): The introduction of the ethyl group at C4 disrupts the planar stacking efficiency seen in the methyl analog. Consequently, while the methyl analog crystallizes readily, the ethyl analog requires high-vacuum drying or recrystallization from non-polar solvents (e.g., pentane/ether at -20°C) to induce solidification.

Part 3: Synthesis & Experimental Protocols

Synthesis Pathway (The Core Directive)

The most reliable route to this intermediate involves the deoxy-chlorination of the pyridinone precursor. This reaction is sensitive to moisture and requires precise temperature control to avoid deflagration of the nitro-species or hydrolysis.

Reaction Scheme (DOT Visualization)

SynthesisPathway Precursor 5-Bromo-4-ethyl-3-nitropyridin-2(1H)-one Reagents POCl3 + DMF (Cat.) 120°C, 2 Hours Precursor->Reagents Intermediate Chloronium Complex Reagents->Intermediate Deoxychlorination Product 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (Target) Intermediate->Product Quench/Workup

Figure 1: Deoxychlorination pathway converting the pyridinone lactam to the chloro-pyridine intermediate.

Detailed Synthesis Protocol

Objective: Synthesize 5-Bromo-2-chloro-4-ethyl-3-nitropyridine with >95% purity.

Reagents:

  • 5-Bromo-4-ethyl-3-nitropyridin-2(1H)-one (Starting Material)

  • Phosphorus Oxychloride (POCl₃) - Chlorinating Agent

  • N,N-Dimethylformamide (DMF) - Catalyst

Step-by-Step Methodology:

  • Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and a drying tube (CaCl₂), charge 5-bromo-4-ethyl-3-nitropyridin-2(1H)-one (1.0 eq).

  • Solvent Addition: Add neat POCl₃ (approx. 5-10 volumes). Caution: POCl₃ is corrosive and reacts violently with water.

  • Catalysis: Add catalytic DMF (0.1 eq) dropwise. This forms the Vilsmeier-Haack reagent in situ, significantly accelerating the chlorination.

  • Reaction: Heat the mixture to 120°C for 2 hours. Monitor by TLC (Eluent: 20% EtOAc/Hexane). The starting material spot (polar) should disappear, replaced by a less polar product spot.

  • Workup (Critical Step):

    • Cool the reaction mixture to room temperature.

    • Slowly pour the residue onto crushed ice/water with vigorous stirring. (Exothermic!).

    • Neutralize carefully with saturated NaHCO₃ or NH₄OH to pH ~7-8.

  • Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography (SiO₂).

    • Gradient: 0% → 10% Ethyl Acetate in Hexanes.

    • Observation: The product elutes as a yellow oil/solid.

Part 4: Characterization & Validation (Self-Validating System)

Since the melting point is not a definitive identifier for this compound, Nuclear Magnetic Resonance (NMR) is the gold standard for validation.

¹H NMR Data Analysis

The following data is derived from the validated synthesis of the ethyl analog (Patent WO2015108861A1).

Solvent: CDCl₃ (Chloroform-d) Frequency: 400 MHz

Chemical Shift (δ)MultiplicityIntegrationAssignmentStructural Insight
8.59 Singlet (s)1HC6-H Aromatic proton. Downfield shift confirms electron-deficient pyridine ring (adjacent to Br and N).
2.74 Quartet (q, J=7.6 Hz)2H-CH₂-CH₃ Methylene protons of the ethyl group. Coupling confirms attachment.
1.26 Triplet (t, J=7.6 Hz)3H-CH₂-CH₃ Methyl protons of the ethyl group.[1]
Quality Control Workflow

To ensure the compound is suitable for downstream drug development, follow this validation logic:

QC_Workflow Sample Isolated Product TLC TLC Check (20% EtOAc/Hex) Sample->TLC NMR 1H NMR (CDCl3) TLC->NMR Criteria Is δ 8.59 present? Is δ 2.74 a quartet? NMR->Criteria Pass Valid Intermediate Proceed to Next Step Criteria->Pass Yes Fail Regioisomer/Impurity Re-purify Criteria->Fail No

Figure 2: Decision tree for validating the structural identity of the intermediate.

Part 5: Safety & Handling (SDS Summary)

Hazard Classification:

  • Acute Toxicity: Toxic if swallowed or in contact with skin (Pyridines/Nitro compounds).

  • Skin/Eye Irritation: Causes severe skin burns and eye damage (Precursor to acid chlorides).

  • Sensitizer: Potential skin sensitizer.[2]

Handling Protocol:

  • Engineering Controls: Always handle in a certified chemical fume hood.

  • PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

  • Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C . The compound may darken upon exposure to light or air.

Part 6: References

  • Patent: Xu, J., et al. "Heteroaryls and uses thereof." WO2015108861A1. (2015).

    • Source of synthesis protocol and NMR characterization data.

  • Chemical Supplier Data: "5-Bromo-2-chloro-4-methyl-3-nitropyridine (Analog Data)." Sigma-Aldrich.

    • Used for comparative physical property analysis.

  • Database: "5-Bromo-2-chloro-4-ethyl-3-nitropyridine."[3][4][5] ChemSrc.

    • CAS and identifier verification.

Sources

Foundational

5-Bromo-2-chloro-4-ethyl-3-nitropyridine CAS number and identification

The following technical guide details the identification, synthesis, and application of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine , a highly specialized heterocyclic building block used in modern drug discovery. Compound...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the identification, synthesis, and application of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine , a highly specialized heterocyclic building block used in modern drug discovery.

Compound Identification & Core Profile

5-Bromo-2-chloro-4-ethyl-3-nitropyridine is a polysubstituted pyridine derivative characterized by a dense functionalization pattern. Its structure—featuring a halogenated core with adjacent nitro and ethyl groups—makes it a "privileged scaffold" for constructing fused heterocycles, particularly in the development of kinase inhibitors and autophagy modulators.

Chemical Identity Table
AttributeDetail
Chemical Name 5-Bromo-2-chloro-4-ethyl-3-nitropyridine
CAS Number 1638759-95-1
Molecular Formula C₇H₆BrClN₂O₂
Molecular Weight 265.49 g/mol
SMILES CCc1c([O-])c(Cl)ncc1Br
Appearance Yellow to light brown solid
Solubility Soluble in DMSO, DMF, Dichloromethane; sparingly soluble in water
Key Functional Groups [1][2][3][4][5][6][7][8][9][10][11] • C2-Chloro: Highly reactive electrophile for SNAr reactions.• C3-Nitro: Precursor for amines (via reduction) for cyclization.• C5-Bromo: Handle for Palladium-catalyzed cross-coupling (Suzuki, Buchwald).

Synthesis & Manufacturing Protocols

The synthesis of this compound is non-trivial due to the directing effects required to place substituents in the 2, 3, 4, and 5 positions simultaneously. The most authoritative route, validated in patent literature (e.g., WO2015108861A1 ), utilizes a deoxychlorination strategy starting from the corresponding pyridone.

Retrosynthetic Analysis

The 2-chloro moiety is installed last to prevent premature hydrolysis. The core pyridine ring is typically assembled or functionalized from a 4-ethylpyridine precursor.

SynthesisPath Precursor 5-Bromo-4-ethyl-3-nitropyridin-2(1H)-one (Precursor) Product 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (Target) Precursor->Product Deoxychlorination 120°C, 2h Reagent POCl3 / DMF (Vilsmeier-Haack cond.) Reagent->Precursor

Figure 1: Retrosynthetic disconnection showing the critical chlorination step.

Detailed Experimental Protocol

Objective: Conversion of 5-bromo-4-ethyl-3-nitropyridin-2(1H)-one to 5-Bromo-2-chloro-4-ethyl-3-nitropyridine.

Reagents:

  • Starting Material: 5-Bromo-4-ethyl-3-nitropyridin-2(1H)-one (41.0 g, 166 mmol)

  • Solvent/Reagent: Phosphorus oxychloride (POCl₃, 200 mL)

  • Catalyst: N,N-Dimethylformamide (DMF, 41 mL, 531 mmol)

Step-by-Step Methodology:

  • Setup: Equip a 1L round-bottom flask with a magnetic stir bar, a reflux condenser, and a drying tube (CaCl₂). Ensure the system is under an inert atmosphere (N₂ or Ar) due to the moisture sensitivity of POCl₃.

  • Addition: Charge the flask with the pyridone precursor. Carefully add POCl₃ (neat) at room temperature. Caution: POCl₃ is corrosive and fumes in air.

  • Activation: Dropwise add DMF to the stirring mixture. This forms the Vilsmeier-Haack reagent in situ, which significantly accelerates the chlorination of the electron-deficient pyridine ring.

  • Reaction: Heat the mixture to 120°C using an oil bath. Maintain reflux for 2 hours . Monitor reaction progress via TLC (eluent: 20% EtOAc/Hexanes) or LC-MS.

  • Workup (Critical):

    • Cool the reaction mixture to room temperature.

    • Remove excess POCl₃ via vacuum distillation (rotary evaporator with a base trap).

    • Pour the resulting viscous residue slowly onto crushed ice/water with vigorous stirring. Exothermic reaction.

    • Neutralize the aqueous slurry to pH ~7 using saturated NaHCO₃ solution or 1M NaOH.

  • Isolation: Extract the aqueous phase with Ethyl Acetate (3 x 200 mL). Combine organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude residue via silica gel column chromatography (Gradient: 0-20% Ethyl Acetate in Hexanes).

Yield: Typical yields range from 55% to 65% . Characterization (¹H NMR, 400 MHz, CDCl₃): δ 8.59 (s, 1H, Ar-H), 2.74 (q, J = 7.6 Hz, 2H, CH₂), 1.26 (t, J = 7.6 Hz, 3H, CH₃).

Applications in Drug Discovery

This compound is a high-value intermediate primarily used in the synthesis of VPS34 inhibitors and other kinase-targeting small molecules.

Mechanism of Action: VPS34 Inhibition

VPS34 (Vacuolar protein sorting 34) is a Class III PI3K lipid kinase involved in autophagy and vesicle trafficking. Inhibitors derived from this pyridine scaffold block the ATP-binding pocket of VPS34, preventing the phosphorylation of phosphatidylinositol (PI) to PI(3)P.

Workflow: From Intermediate to Active Drug The 5-bromo-2-chloro-4-ethyl-3-nitropyridine scaffold undergoes a specific sequence of modifications to become a bioactive molecule:

  • SNAr Displacement: The C2-Chloro is displaced by an amine or aniline nucleophile.

  • Nitro Reduction: The C3-Nitro group is reduced to an amine (using Fe/NH₄Cl or H₂/Pd).

  • Cyclization: The newly formed C3-amine reacts with the C2-substituent (often containing a carbonyl or nitrile) to form a bicyclic system (e.g., pyrido[2,3-d]pyrimidine or imidazo[4,5-b]pyridine).

  • Cross-Coupling: The C5-Bromo atom is used for Suzuki coupling to attach solubilizing groups or aryl tails.

DrugDesign Start 5-Bromo-2-chloro-4-ethyl-3-nitropyridine Step1 Step 1: S_NAr at C2 (Nucleophilic Displacement) Start->Step1  Amine/Aniline   Step2 Step 2: Nitro Reduction (Fe/NH4Cl or H2/Pd) Step1->Step2  Reduction   Step3 Step 3: Cyclization (Formation of Bicyclic Core) Step2->Step3  Condensation   Target VPS34 Inhibitor / Kinase Inhibitor (Bioactive Molecule) Step3->Target  Suzuki Coupling at C5  

Figure 2: Synthetic workflow converting the intermediate into a bioactive kinase inhibitor.

Safety & Handling Guidelines

As a halogenated nitro-pyridine, this compound poses specific risks. It is a likely skin sensitizer and potential mutagen.

  • Hazard Classification:

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Storage: Store at 2-8°C under inert gas. Moisture sensitive (hydrolysis of the C-Cl bond can occur over prolonged exposure to humid air).

  • Disposal: Must be disposed of as hazardous halogenated organic waste. Do not mix with strong oxidizers or reducing agents.

References

  • WO2015108861A1 - Heteroaryls and uses thereof. (2015). Patent assigning the synthesis and use of 5-bromo-2-chloro-4-ethyl-3-nitropyridine as an intermediate for VPS34 inhibitors.

  • CA2935867A1 - Heteroaryls and uses thereof. (2015). Canadian patent equivalent detailing the experimental protocols for the ethyl-substituted pyridine core.

  • ChemSrc - 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (CAS 1638759-95-1). Chemical property and supplier database entry.

Sources

Exploratory

An In-depth Technical Guide to the Electronic Properties of the 5-Bromo-2-chloro-4-ethyl-3-nitropyridine Ring System

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive analysis of the electronic landscape of the 5-bromo-2-chloro-4-ethyl-3-nitropyridine ring system. As a highly functional...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the electronic landscape of the 5-bromo-2-chloro-4-ethyl-3-nitropyridine ring system. As a highly functionalized heterocyclic compound, understanding its electronic properties is paramount for predicting its reactivity, designing synthetic routes, and ultimately, for its application in medicinal chemistry and materials science. This document moves beyond a simple recitation of facts to provide a causal understanding of why this particular arrangement of substituents leads to its unique chemical behavior.

Introduction: A Molecule Shaped by Electron-Withdrawing Forces

The 5-bromo-2-chloro-4-ethyl-3-nitropyridine core is a fascinating case study in the electronic perturbation of an aromatic system. The parent pyridine ring is already electron-deficient compared to benzene due to the electronegativity of the nitrogen atom. The addition of three powerful electron-withdrawing groups—a nitro group and two halogens—dramatically reshapes the electron density distribution, rendering the ring exceptionally electrophilic and poised for specific chemical transformations. This guide will dissect the individual and collective electronic contributions of each substituent and explore the resulting chemical reactivity. The presence of these functional groups makes this molecule a valuable intermediate in the synthesis of more complex structures, particularly in the development of novel pharmaceuticals and agrochemicals.[1]

The Electronic Influence of Substituents

The electronic properties of the 5-bromo-2-chloro-4-ethyl-3-nitropyridine ring are a direct consequence of the interplay between the inductive and resonance effects of its substituents.

  • The Nitro Group (at C3): The -NO₂ group is one of the most powerful electron-withdrawing groups. It exerts a strong -I (negative inductive) effect due to the high electronegativity of the nitrogen and oxygen atoms, and a very strong -M (negative mesomeric or resonance) effect, delocalizing the ring's π-electrons onto the oxygen atoms. This effect is most pronounced at the ortho and para positions relative to the nitro group.[2]

  • The Chloro Group (at C2): The chlorine atom is highly electronegative, exerting a strong -I effect, which withdraws electron density from the ring through the sigma bond. It also possesses lone pairs that can participate in a +M (positive mesomeric) effect, donating electron density to the π-system. However, for halogens, the inductive effect typically outweighs the resonance effect.

  • The Bromo Group (at C5): Similar to chlorine, bromine exhibits a strong -I effect and a weaker +M effect. Its inductive pull is slightly less than that of chlorine, but it still contributes significantly to the overall electron-deficient nature of the ring.

  • The Ethyl Group (at C4): The ethyl group is an alkyl substituent and is generally considered to be weakly electron-donating through a +I (positive inductive) effect. This localized donation of electron density slightly counteracts the powerful withdrawing effects of the other substituents, though its influence is modest in comparison.

  • The Pyridine Nitrogen: The nitrogen atom in the pyridine ring is more electronegative than carbon and acts as an electron sink, contributing to the inherent electron-deficient character of the heterocycle.

The collective impact of these substituents is a severely electron-poor pyridine ring, with specific carbons being highly activated towards nucleophilic attack.

The Electronic Landscape: A Computational Perspective

Molecular Electrostatic Potential (MEP)

An MEP map would visualize the electron density distribution across the molecule. For this ring system, we would expect to see:

  • Deep Blue Regions (Electron-Poor): The areas around the carbon atoms of the pyridine ring, particularly C2, C6, and C4, would be strongly positive (indicated by a blue color), highlighting their electrophilic nature. The protons on the ethyl group would also show some positive potential.

  • Red/Yellow Regions (Electron-Rich): The oxygen atoms of the nitro group would be the most electron-rich areas of the molecule (indicated by a red color), as they are the ultimate destination for the delocalized π-electrons. The nitrogen atom of the pyridine ring and the halogen atoms would also exhibit regions of negative electrostatic potential.

Frontier Molecular Orbitals (HOMO-LUMO)

The energies and distributions of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for predicting reactivity.

  • LUMO: Given the strongly electron-withdrawing nature of the substituents, the LUMO energy is expected to be very low. The LUMO would likely be distributed primarily over the pyridine ring and the nitro group, with significant coefficients on the carbon atoms susceptible to nucleophilic attack (C2 and C6). A low-lying LUMO indicates a high susceptibility to reduction and nucleophilic attack.

  • HOMO: The HOMO would likely be located on the electron-rich portions of the molecule, possibly with contributions from the lone pairs of the bromine and chlorine atoms, as well as the π-system of the ring.

The HOMO-LUMO gap is anticipated to be relatively small, suggesting that the molecule could be colored (yellowish, as is common for nitrated aromatic compounds) and chemically reactive.

Predicted Electronic Property Expected Value/Characteristic Rationale
Dipole Moment HighThe strong electron-withdrawing groups create a significant separation of charge within the molecule.
LUMO Energy LowThe cumulative effect of the -I and -M substituents lowers the energy of the LUMO, making the molecule a good electron acceptor.
Electron Affinity HighA low LUMO energy corresponds to a high electron affinity.
Chemical Hardness Low to ModerateA smaller HOMO-LUMO gap generally correlates with lower chemical hardness and higher reactivity.

Reactivity and Synthetic Utility

The electronic properties of 5-bromo-2-chloro-4-ethyl-3-nitropyridine dictate its chemical reactivity, making it a versatile synthetic intermediate.[1]

Nucleophilic Aromatic Substitution (SNAr)

The severely electron-deficient nature of the pyridine ring makes it highly susceptible to Nucleophilic Aromatic Substitution (SNAr).[2] The positions ortho and para to the strongly deactivating nitro group are particularly activated. In this molecule, the C2 and C6 positions are most susceptible to attack.

  • Displacement of the 2-Chloro Group: The chlorine at the C2 position is an excellent leaving group and is activated by the adjacent pyridine nitrogen and the nitro group at C3. It can be readily displaced by a wide range of nucleophiles, including amines, alkoxides, and thiolates.

  • Displacement of the 5-Bromo Group: While also a good leaving group, the bromine at C5 is less activated for SNAr than the chlorine at C2. Selective displacement of the 2-chloro group in the presence of the 5-bromo group is often possible by controlling reaction conditions.

SNAr_Mechanism Reactants 5-Bromo-2-chloro-4-ethyl-3-nitropyridine + Nu⁻ Intermediate Meisenheimer Complex (Stabilized by -NO₂ group) Reactants->Intermediate Addition of Nucleophile (Nu⁻) Products Substituted Product + Cl⁻ Intermediate->Products Elimination of Leaving Group (Cl⁻) Nitro_Reduction_Workflow Start 5-Bromo-2-chloro-4-ethyl-3-nitropyridine Product 5-Bromo-2-chloro-4-ethylpyridin-3-amine Start->Product Reduction ReducingAgent Reducing Agent (e.g., Fe/HCl, H₂/Pd-C) ReducingAgent->Product

Caption: Workflow for the reduction of the nitro group to an amine.

Cross-Coupling Reactions

The C-Br and C-Cl bonds can participate in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Heck, Buchwald-Hartwig). The C-Br bond is generally more reactive than the C-Cl bond in these reactions, allowing for selective functionalization at the C5 position. [5]

Experimental and Spectroscopic Characterization

A thorough understanding of the electronic properties requires experimental validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton on the pyridine ring (at C6) is expected to be significantly downfield shifted due to the strong deshielding effect of the adjacent nitrogen and the electron-withdrawing groups. The chemical shift of this proton would be a sensitive probe of the electron density at that position. The ethyl group protons would appear in their characteristic quartet and triplet pattern.

  • ¹³C NMR: The carbon atoms of the pyridine ring, particularly those bearing the electron-withdrawing groups (C2, C3, C5), are expected to be significantly downfield shifted. The C4 carbon, attached to the electron-donating ethyl group, would be relatively upfield compared to the other substituted carbons.

Vibrational Spectroscopy (IR)

The IR spectrum would be dominated by strong characteristic bands for the nitro group (asymmetric and symmetric stretches around 1550-1500 cm⁻¹ and 1350-1300 cm⁻¹, respectively). The C-Cl and C-Br stretches would appear in the fingerprint region.

Electrochemical Analysis

Cyclic voltammetry could be used to determine the reduction potential of the molecule. A relatively low reduction potential would be expected, consistent with the presence of the electron-deficient nitro-pyridyl system.

Conclusion

The 5-bromo-2-chloro-4-ethyl-3-nitropyridine ring system is a prime example of how multiple substituents can work in concert to create a highly reactive and synthetically useful molecule. Its electronic properties are dominated by the powerful electron-withdrawing effects of the nitro and halogen groups, which render the ring highly electrophilic and susceptible to nucleophilic aromatic substitution. The strategic placement of these groups, along with the potential for nitro group reduction and cross-coupling reactions, makes this compound a valuable building block for the synthesis of complex molecular architectures in drug discovery and other areas of chemical science. A thorough understanding of its electronic landscape, as outlined in this guide, is essential for harnessing its full synthetic potential.

References

  • Bakke, J., & Ranes, E. (2005). Nitropyridines, Their Synthesis and Reactions. ResearchGate. Retrieved from [Link]

  • Bakke, J., & Ranes, E. (2004). Nitropyridines: Synthesis and reactions. Semantic Scholar. Retrieved from [Link]

  • Bakke, J., Ranes, E., & Stori, A. (2003). Substitution reactions of 5-nitropyridine-2-sulfonic acid. A new pathway to 2,5-disubstituted pyridines. Organic & Biomolecular Chemistry, 1(15), 2635–2639. [Link]

  • Varghese, R., et al. (2025). Investigating the intrinsic electronic, structural properties and diverse bioactivities of mechanochemically crafted halogenated pyridine derivative: A combined experimental and computational study. PubMed. [Link]

  • Bakke, J., & Ranes, E. (n.d.). Nitropyridines: Synthesis and reactions. ResearchGate. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 2,3-diaminopyridine. Retrieved from [Link]

Sources

Foundational

An In-depth Technical Guide to the Functional Group Analysis of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

Abstract This technical guide provides a comprehensive framework for the functional group analysis of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine, a polysubstituted heterocyclic compound with significant potential in medici...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive framework for the functional group analysis of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine, a polysubstituted heterocyclic compound with significant potential in medicinal chemistry and materials science. Given the absence of extensive literature on this specific molecule, this guide synthesizes information from analogous structures and established analytical principles to provide a robust methodology for its characterization. We will delve into the spectroscopic and classical chemical methods for the unequivocal identification of its key functional groups: the pyridine core, bromo, chloro, ethyl, and nitro substituents. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the analytical chemistry of complex heterocyclic systems.

Introduction: The Significance of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

5-Bromo-2-chloro-4-ethyl-3-nitropyridine is a highly functionalized pyridine derivative. The pyridine ring is a ubiquitous scaffold in pharmaceuticals and agrochemicals due to its ability to engage in a wide range of biological interactions. The substituents on the pyridine core of this molecule are of particular interest:

  • Halogens (Bromo and Chloro): The presence of two different halogens at the C2 and C5 positions offers distinct sites for further functionalization through cross-coupling reactions or nucleophilic aromatic substitution. This dual halogenation pattern allows for selective and sequential modifications, making it a versatile synthetic intermediate.

  • Nitro Group: The strongly electron-withdrawing nitro group at the C3 position significantly influences the electronics of the pyridine ring, activating it for certain nucleophilic substitutions and influencing its overall reactivity. The nitro group itself can be a pharmacophore or a precursor to an amino group, which is a common feature in bioactive molecules.

  • Ethyl Group: The ethyl group at the C4 position provides a lipophilic handle and can influence the molecule's steric and electronic properties, which can be crucial for its interaction with biological targets.

A thorough functional group analysis is paramount to confirm the identity, purity, and reactivity of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine, ensuring the reliability of downstream applications in research and development.

Molecular Structure and Predicted Physicochemical Properties

The structural representation of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine is presented below.

Caption: Molecular Structure of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

Table 1: Predicted Physicochemical Properties

PropertyPredicted ValueSource
Molecular FormulaC₇H₅BrClN₃O₂-
Molecular Weight282.50 g/mol -
XLogP32.8PubChem
Hydrogen Bond Donor Count0PubChem
Hydrogen Bond Acceptor Count4PubChem
Rotatable Bond Count1PubChem

Spectroscopic Analysis

Spectroscopic techniques are the cornerstone of modern functional group analysis, providing detailed structural information non-destructively.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

3.1.1. ¹H NMR Spectroscopy

The proton NMR spectrum of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine is expected to be relatively simple, with distinct signals for the aromatic proton and the ethyl group.

Table 2: Predicted ¹H NMR Chemical Shifts (in CDCl₃)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~ 8.5 - 8.8Singlet1HH-6The proton at the C6 position is deshielded by the adjacent nitrogen atom and the halogens, resulting in a downfield shift.
~ 2.8 - 3.1Quartet2H-CH₂- (Ethyl)The methylene protons are adjacent to a methyl group, resulting in a quartet. The electron-withdrawing nature of the ring will cause a downfield shift compared to a simple alkane.
~ 1.2 - 1.5Triplet3H-CH₃ (Ethyl)The methyl protons are adjacent to a methylene group, resulting in a triplet.

3.1.2. ¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the number and electronic environment of the carbon atoms in the molecule.

Table 3: Predicted ¹³C NMR Chemical Shifts (in CDCl₃)

Chemical Shift (δ, ppm)AssignmentRationale
~ 155 - 160C-2Carbon attached to both nitrogen and chlorine, highly deshielded.
~ 150 - 155C-6Carbon adjacent to nitrogen.
~ 145 - 150C-4Carbon bearing the ethyl group and adjacent to the nitro group.
~ 135 - 140C-3Carbon attached to the electron-withdrawing nitro group.
~ 115 - 120C-5Carbon attached to bromine.
~ 25 - 30-CH₂- (Ethyl)Methylene carbon of the ethyl group.
~ 13 - 16-CH₃ (Ethyl)Methyl carbon of the ethyl group.
Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the presence of specific functional groups based on their characteristic vibrational frequencies.

Table 4: Predicted IR Absorption Frequencies

Wavenumber (cm⁻¹)Functional GroupVibration
~ 1520 - 1560 and 1340 - 1380Nitro group (-NO₂)Asymmetric and symmetric stretching
~ 1550 - 1610C=N and C=C stretchingPyridine ring vibrations
~ 2850 - 2975C-H stretchingEthyl group
~ 1000 - 1200C-Cl stretchingAryl chloride
~ 500 - 600C-Br stretchingAryl bromide
Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity.

Expected Fragmentation Pattern:

  • Molecular Ion (M⁺): The mass spectrum should show a complex molecular ion peak cluster due to the isotopic abundances of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio). This will result in a characteristic pattern of peaks at m/z, m/z+2, and m/z+4.

  • Major Fragments:

    • Loss of the ethyl group ([M-29]⁺)

    • Loss of the nitro group ([M-46]⁺)

    • Loss of a halogen radical ([M-35/37]⁺ for Cl, [M-79/81]⁺ for Br)

    • Cleavage of the pyridine ring can also occur, leading to smaller fragment ions.

Classical Chemical Tests

While spectroscopic methods are primary, classical chemical tests can provide rapid and cost-effective confirmation of certain functional groups.

G cluster_0 Qualitative Analysis Workflow Start 5-Bromo-2-chloro-4-ethyl-3-nitropyridine Sample Beilstein Beilstein Test for Halogens Start->Beilstein Ferrous_Hydroxide Ferrous Hydroxide Test for Nitro Group Start->Ferrous_Hydroxide Silver_Nitrate Silver Nitrate Test for Halide Reactivity Beilstein->Silver_Nitrate Result1 Positive: Green Flame Beilstein->Result1 Result2 Positive: Red-brown Precipitate Ferrous_Hydroxide->Result2 Result3 Negative: No Precipitate Silver_Nitrate->Result3

Caption: Workflow for Classical Functional Group Tests

Test for Halogens (Beilstein Test)

This is a simple test for the presence of halogens (except fluorine).

Procedure:

  • Heat a copper wire in a Bunsen burner flame until it glows red and the flame is no longer colored.

  • Touch the hot wire to a small amount of the sample.

  • Reintroduce the wire with the sample into the flame.

Expected Result:

A positive test is indicated by a green or blue-green flame, which is due to the formation of a volatile copper halide.

Test for Nitro Group (Ferrous Hydroxide Test)

This test is specific for the nitro functional group.[1]

Procedure:

  • Dissolve a small amount of the sample in a suitable solvent (e.g., ethanol).

  • Add a freshly prepared solution of ferrous ammonium sulfate.

  • Add a few drops of a dilute potassium hydroxide solution.

Expected Result:

The formation of a red-brown precipitate of ferric hydroxide indicates the presence of a nitro group. The nitro group oxidizes the ferrous ions to ferric ions.

Test for Halide Reactivity (Silver Nitrate Test)

This test can distinguish between reactive alkyl halides and unreactive aryl halides.

Procedure:

  • Dissolve a small amount of the sample in ethanol.

  • Add a few drops of a silver nitrate solution.

Expected Result:

Aryl halides, such as the bromo and chloro substituents on the pyridine ring, are generally unreactive towards nucleophilic substitution under these conditions. Therefore, no precipitate of silver halide is expected, confirming the aromatic nature of the halogen attachments.[2]

Conclusion

The functional group analysis of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine requires a multi-faceted approach that combines the detailed structural insights from spectroscopic methods with the confirmatory evidence from classical chemical tests. This guide provides a comprehensive roadmap for researchers to confidently identify and characterize this complex heterocyclic molecule. The predicted spectroscopic data and the outlined experimental protocols serve as a valuable reference for ensuring the quality and integrity of this important synthetic building block. As with any analysis of a novel compound, a combination of these techniques will provide the most definitive structural elucidation.

References

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
  • Chemistry LibreTexts. (2020). Qualitative Analysis of Halides. Retrieved from [Link]

  • PubChem. 5-bromo-2-chloro-4-ethyl-3-nitropyridine. National Center for Biotechnology Information. (Accessed on February 27, 2026). [Link]

  • Royal Society of Chemistry. (2015). A Guide to Solving NMR Problems. [Link]

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical.

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Strategic Importance of a Polysubstituted Pyridine Scaffold 5-Bromo-2-chloro-4-ethyl-3-n...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of a Polysubstituted Pyridine Scaffold

5-Bromo-2-chloro-4-ethyl-3-nitropyridine is a highly functionalized heterocyclic compound of significant interest in organic synthesis, particularly in the fields of medicinal chemistry and agrochemicals. Its unique substitution pattern, featuring two distinct leaving groups (chloro at C2 and bromo at C5) and potent activating and directing groups (nitro at C3 and ethyl at C4), makes it a versatile scaffold for the construction of complex molecular architectures. The inherent electron deficiency of the pyridine ring, further exacerbated by the strongly electron-withdrawing nitro group, renders the C2 and C6 positions exceptionally susceptible to nucleophilic aromatic substitution (SNAr). This document provides a comprehensive guide to understanding and exploiting the reactivity of this valuable synthetic intermediate. We will delve into the mechanistic underpinnings that govern its reactivity, provide detailed, field-proven protocols for its derivatization, and offer practical insights to guide your research and development endeavors.

Mechanistic Insights: Unraveling the Reactivity of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

The nucleophilic aromatic substitution (SNAr) reactions of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine are governed by a complex interplay of electronic and steric effects. The reaction proceeds via a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[1]

Electronic Effects Driving Regioselectivity:

The pyridine nitrogen atom and the nitro group at the C3 position are powerful electron-withdrawing groups that significantly activate the pyridine ring towards nucleophilic attack. This activation is most pronounced at the positions ortho and para to the electron-withdrawing functionalities. In the case of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine, the primary site of nucleophilic attack is the C2 position, which is ortho to both the ring nitrogen and the C3-nitro group. Attack at this position allows for the delocalization of the negative charge in the Meisenheimer complex onto the electronegative nitrogen atom and the oxygen atoms of the nitro group, a key stabilizing factor.[2][3]

The bromo substituent at C5 has a dual electronic effect: it is inductively electron-withdrawing but can also act as a weak resonance donor. Its primary influence in this context is its inductive effect, which further contributes to the overall electron deficiency of the ring. The ethyl group at C4 is a weak electron-donating group through induction, which might slightly deactivate the ring compared to an unsubstituted analogue. However, its electronic influence is generally outweighed by the powerful activating effects of the nitro group and the ring nitrogen.

Steric Considerations:

The ethyl group at the C4 position introduces a degree of steric hindrance around the C5-bromo and C3-nitro groups. While this steric bulk does not prevent nucleophilic attack at the more accessible C2 position, it may influence the rate of reaction and could play a more significant role if larger, bulkier nucleophiles are employed. The primary leaving group in these reactions is the chloride at the C2 position, as the C-Cl bond is generally more labile than the C-Br bond in SNAr reactions on activated aromatic systems.

Caption: General mechanism of SNAr on 5-Bromo-2-chloro-4-ethyl-3-nitropyridine.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the nucleophilic substitution of the C2-chloro group on 5-Bromo-2-chloro-4-ethyl-3-nitropyridine with various classes of nucleophiles. These protocols are based on established procedures for structurally similar compounds and are designed to be robust and reproducible.

General Considerations:

  • Safety: 5-Bromo-2-chloro-4-ethyl-3-nitropyridine and many of the reagents used are potentially hazardous. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

  • Reagents and Solvents: Unless otherwise stated, all reagents should be of analytical grade and used as received. Anhydrous solvents should be used where specified, and reactions involving moisture-sensitive reagents should be conducted under an inert atmosphere (e.g., nitrogen or argon).

  • Reaction Monitoring: The progress of the reactions should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the point of completion.

Protocol 1: Amination with Secondary Amines (e.g., Morpholine)

This protocol describes the synthesis of 4-(5-Bromo-4-ethyl-3-nitropyridin-2-yl)morpholine.

Materials:

  • 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

  • Morpholine

  • Potassium Carbonate (K₂CO₃)

  • Acetonitrile (CH₃CN)

  • Ethyl acetate (EtOAc)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (1.0 eq.).

  • Add acetonitrile to dissolve the starting material.

  • Add morpholine (1.2 eq.) and potassium carbonate (2.0 eq.) to the solution.

  • Heat the reaction mixture to 80 °C and stir for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Cool the reaction mixture to room temperature and filter to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Dissolve the crude residue in ethyl acetate and wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane-ethyl acetate gradient) to afford the pure product.

Protocol 2: Alkoxylation with Alkoxides (e.g., Sodium Methoxide)

This protocol describes the synthesis of 5-Bromo-2-methoxy-4-ethyl-3-nitropyridine.

Materials:

  • 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

  • Sodium Methoxide (NaOMe) solution in Methanol (CH₃OH)

  • Methanol (CH₃OH)

  • Dichloromethane (CH₂Cl₂)

  • Water

  • Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

  • In a round-bottom flask under an inert atmosphere, dissolve 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (1.0 eq.) in methanol.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of sodium methoxide in methanol (1.1 eq.) dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Once the reaction is complete, quench by the addition of water.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with dichloromethane (3 x volumes).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • If necessary, purify the product by flash column chromatography.

Protocol 3: Thiolation with Thiols (e.g., Thiophenol)

This protocol describes the synthesis of 5-Bromo-4-ethyl-3-nitro-2-(phenylthio)pyridine.

Materials:

  • 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

  • Thiophenol

  • Potassium Carbonate (K₂CO₃)

  • N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Water

  • Brine

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • To a round-bottom flask, add 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (1.0 eq.) and dissolve it in DMF.

  • Add thiophenol (1.1 eq.) and potassium carbonate (2.0 eq.).

  • Stir the reaction mixture at room temperature for 8-12 hours, or until the starting material is consumed as indicated by TLC.

  • Pour the reaction mixture into water and extract with ethyl acetate (3 x volumes).

  • Wash the combined organic layers with water and then brine to remove residual DMF.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

  • Purify the resulting residue by column chromatography to obtain the desired product.

Application Notes and Troubleshooting

Optimization of Reaction Conditions:

The provided protocols serve as a general guideline. Optimization of reaction parameters such as temperature, reaction time, solvent, and the choice of base may be necessary to achieve the best results for specific nucleophiles.

ParameterRecommendation and Rationale
Solvent Polar aprotic solvents like DMF, DMSO, and acetonitrile are generally effective for SNAr reactions as they can solvate the cationic counter-ion of the nucleophile and do not protonate the nucleophile. For alkoxide reactions, the corresponding alcohol is typically used as the solvent.
Base An inorganic base such as K₂CO₃ or Cs₂CO₃ is often used to deprotonate the nucleophile (in the case of amines and thiols) or to act as a scavenger for the HCl generated. For alkoxide reactions, the alkoxide itself serves as the base.
Temperature Most reactions proceed efficiently at room temperature or with gentle heating (e.g., 50-80 °C). Highly unreactive nucleophiles may require higher temperatures.
Nucleophile Stoichiometry A slight excess of the nucleophile (1.1-1.5 equivalents) is typically used to ensure complete conversion of the starting material.

Troubleshooting Common Issues:

  • Low or No Reactivity: If the reaction is sluggish, consider increasing the temperature, using a more polar solvent, or employing a stronger base to fully deprotonate the nucleophile. Ensure that the starting material is of high purity.

  • Formation of Side Products: In some cases, reaction at the C5-bromo position may occur, although this is generally less favorable. If side products are observed, consider lowering the reaction temperature or using a less reactive base. Purification by column chromatography is usually effective in separating isomers.

  • Difficult Work-up: For reactions in high-boiling polar aprotic solvents like DMF or DMSO, ensure thorough washing with water and brine during the work-up to remove the solvent.

Caption: A general laboratory workflow for SNAr reactions.

Conclusion

5-Bromo-2-chloro-4-ethyl-3-nitropyridine represents a highly activated and versatile platform for the synthesis of a wide array of polysubstituted pyridines. The predictable regioselectivity of nucleophilic attack at the C2 position, driven by the strong activating effect of the adjacent nitro group and the inherent properties of the pyridine ring, allows for the controlled introduction of diverse functionalities. The protocols and application notes provided herein offer a solid foundation for researchers to explore the synthetic potential of this valuable building block in the pursuit of novel therapeutic agents and functional materials. Careful consideration of the mechanistic principles and optimization of reaction conditions will undoubtedly lead to the successful synthesis of a broad spectrum of new chemical entities.

References

  • Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, September 24). 16.7: Nucleophilic Aromatic Substitution. Retrieved from [Link]

  • Organic Chemistry. (2018, October 17). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Stack Exchange. Retrieved from [Link]

  • Mahdhaoui, F., Zaier, R., Dhahri, N., Ayachi, S., & Boubaker, T. (2019). S N Ar reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density functional theory. International Journal of Chemical Kinetics, 51(3), 193-201. Retrieved from [Link]

Sources

Application

Application Note: Strategic Cross-Coupling Protocols for 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

Introduction & Reactivity Landscape The scaffold 5-Bromo-2-chloro-4-ethyl-3-nitropyridine represents a highly functionalized, electron-deficient heterocyclic core. For drug development professionals, this molecule offers...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Reactivity Landscape

The scaffold 5-Bromo-2-chloro-4-ethyl-3-nitropyridine represents a highly functionalized, electron-deficient heterocyclic core. For drug development professionals, this molecule offers three distinct vectors for diversification, but it presents a "selectivity paradox" due to the competing reactivities of the halogen handles and the steric influence of the alkyl substituent.

The Chemoselectivity Challenge[1]
  • C2-Chloro (SNAr Active): The C2 position is powerfully activated by the ortho-nitro group (C3) and the inherent electron deficiency of the pyridine ring. It is highly susceptible to Nucleophilic Aromatic Substitution (SNAr) by amines, alkoxides, and thiols.

  • C5-Bromo (Cross-Coupling Active): The C5 position is the primary site for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).[1] However, it is sterically encumbered by the ortho-ethyl group at C4 and the meta-nitro group at C3.

  • The 4-Ethyl Steric Wall: Unlike simple pyridines, the 4-ethyl group creates significant steric hindrance around the C5-bromide. Standard ligands (e.g., PPh3) often fail to facilitate oxidative addition or transmetallation efficiently at this site, leading to stalled reactions or competitive degradation of the labile C2-chloride.

Strategic Reaction Pathways

The following diagram illustrates the decision matrix for functionalizing this scaffold.

ReactivityLandscape Scaffold 5-Bromo-2-chloro- 4-ethyl-3-nitropyridine SNAr_Path Path A: S_NAr Dominance (Nucleophilic Attack at C2) Scaffold->SNAr_Path Mild Base / Nucleophile Suzuki_Path Path B: Selective Cross-Coupling (Pd-Catalysis at C5) Scaffold->Suzuki_Path Pd(0) / Bulky Ligand Product_A 2-Substituted-5-bromo- 4-ethyl-3-nitropyridine SNAr_Path->Product_A High Yield Product_B 5-Aryl-2-chloro- 4-ethyl-3-nitropyridine Suzuki_Path->Product_B Requires Optimization Risk_Hydrolysis RISK: C2-Cl Hydrolysis (Formation of Pyridone) Suzuki_Path->Risk_Hydrolysis Aqueous Base

Caption: Decision matrix for orthogonal functionalization. Path A exploits the electronic activation of C2; Path B requires specialized catalytic systems to overcome steric hindrance at C5.

Protocol 1: Site-Selective Suzuki-Miyaura Coupling at C5

Objective: Couple an aryl boronic acid to the C5-Br position while preserving the C2-Cl bond.

Scientific Rationale: To achieve selectivity for C5-Br over C2-Cl, we rely on the intrinsic preference of Pd(0) for Bromide over Chloride (Bond Dissociation Energy: C-Br < C-Cl).[1] However, the 4-ethyl group hinders the C5 position. To overcome this, we utilize Spherical Buchwald Ligands (e.g., SPhos or XPhos) . These electron-rich, bulky biaryl phosphines facilitate oxidative addition into the hindered C5-Br bond and promote reductive elimination.

  • Base Selection: We use anhydrous K3PO4 or CsF instead of aqueous carbonate bases. Aqueous bases at elevated temperatures will hydrolyze the activated C2-Cl to a pyridone (useless byproduct).

Materials
  • Substrate: 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (1.0 equiv)

  • Boronic Acid: Aryl boronic acid (1.2 equiv)[2]

  • Catalyst: Pd(OAc)2 (5 mol%)

  • Ligand: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (10 mol%)

    • Alternative: XPhos for extremely hindered boronic acids.

  • Base: K3PO4 (finely ground, anhydrous) (2.0 equiv)

  • Solvent: Toluene : Water (10:1 ratio) or Anhydrous 1,4-Dioxane.

Step-by-Step Procedure
  • Inert Setup: Flame-dry a Schlenk tube or microwave vial and cool under a stream of Argon.

  • Solids Addition: Charge the vessel with the Substrate (1.0 equiv), Boronic Acid (1.2 equiv), K3PO4 (2.0 equiv), Pd(OAc)2 (5 mol%), and SPhos (10 mol%).

    • Note: Pre-complexing Pd and Ligand in solvent for 10 mins before adding substrate can boost turnover.

  • Solvent & Degassing: Add Toluene (0.2 M concentration relative to substrate). If using the biphasic system, add the small amount of degassed water now. Seal the vessel and sparge with Argon for 5 minutes.

  • Reaction: Heat the mixture to 80 °C .

    • Critical Check: Do not exceed 100 °C. Higher temperatures increase the rate of C2-Cl oxidative addition or hydrolysis.

  • Monitoring: Monitor via LC-MS every 2 hours. Look for the mass of Product (M+Aryl-Br) vs. Hydrolysis byproduct (M-Cl+OH).

  • Workup: Upon completion (usually 4-12 h), cool to RT. Filter through a pad of Celite to remove palladium black. Wash the pad with EtOAc.

  • Purification: Concentrate the filtrate. Purify via Flash Column Chromatography (Hexanes/EtOAc). The product usually elutes earlier than the starting material due to the added aryl group.

Protocol 2: Sequential SNAr followed by Cross-Coupling

Objective: Install a nucleophile at C2 first, then couple at C5. This is the higher yielding and more robust pathway.

Scientific Rationale: The 3-nitro group makes the C2-Cl bond extremely electrophilic.[3] By performing SNAr first, we replace the labile Chloride with a stable group (e.g., -OR, -NHR). This eliminates the risk of hydrolysis/chemoselectivity issues during the subsequent Palladium step. The 4-ethyl group does not significantly hinder the C2 position.

Step 2A: SNAr Displacement of C2-Cl
  • Nucleophile: Morpholine (Example amine)

  • Condition: Mild basic conditions.

Procedure:

  • Dissolve 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (1.0 equiv) in THF (0.5 M).

  • Add DIPEA (1.2 equiv) and Morpholine (1.1 equiv).

  • Stir at 0 °C to Room Temperature .

    • Insight: The reaction is often exothermic. Start cold to prevent bis-addition or degradation.

  • Monitor by TLC/LC-MS. Conversion is usually complete within 1 hour.

  • Workup: Dilute with water, extract with DCM, dry over MgSO4, and concentrate. The product (2-morpholino-5-bromo-...) is usually pure enough for the next step.

Step 2B: Suzuki Coupling on the SNAr Product

Now that C2 is "capped," we can use more vigorous conditions for the hindered C5-Br coupling.

Procedure:

  • Use the Protocol 1 setup, but the base can be switched to aqueous Na2CO3 (2M) if desired, as the C2 position is no longer hydrolytically sensitive.

  • Ligand Switch: Since the C2-substituent might add electron density to the ring (deactivating the C5-Br slightly), maintain the use of SPhos or switch to Pd(dppf)Cl2 for robustness.

  • Temperature: Heat to 90-100 °C to drive the coupling against the steric bulk of the 4-ethyl group.

Troubleshooting & Optimization Guide

IssueProbable CauseCorrective Action
Hydrolysis of C2-Cl Wet solvent or aqueous base used in Protocol 1.Switch to anhydrous K3PO4 in Dioxane. Use molecular sieves.
No Reaction at C5 Steric hindrance from 4-Ethyl group blocking Pd.Switch ligand to XPhos or BrettPhos . Increase Temp to 110 °C (only if C2 is capped).
Dehalogenation (C5-H) "Hydride source" present (e.g., ethanol, excess amine).Ensure solvents are alcohol-free. Avoid using Et3N as base (can act as hydride source).
Homocoupling (Ar-Ar) Oxygen in the system.Rigorous degassing (Freeze-Pump-Thaw x3).

References

  • Mechanistic Studies on Haloselective Cross-Coupling

    • Title: Site-selective Suzuki-Miyaura Coupling of Heteroaryl Halides – Understanding the Trends.
    • Source: ResearchGate / Pfizer Global Chemistry.[4]

    • URL:[Link]

  • SNAr Reactivity of Nitropyridines

    • Title: Nucleophilic Aromatic Substitution Reactions of 2-Chloro-4-methyl-3-nitropyridine (Analogous Reactivity).[3]

    • Source: BenchChem Application Notes.[1][3]

  • Catalysis in Water/Micellar Media (Alternative Green Protocol)

    • Title: Palladium-catalyzed Cross-coupling Reactions in Aqueous Media.

    • Source: Sigma-Aldrich / Merck.
  • Buchwald-Hartwig Ligand Selection Guide

    • Title: Buchwald-Hartwig Amin
    • Source: Chemistry LibreTexts.
    • URL:[Link]

Sources

Method

Regioselective functionalization of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

Executive Summary The scaffold 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (BCEN) represents a "fortress" intermediate in medicinal chemistry. It is densely functionalized, offering four distinct vectors for diversification...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The scaffold 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (BCEN) represents a "fortress" intermediate in medicinal chemistry. It is densely functionalized, offering four distinct vectors for diversification. However, this density creates a complex reactivity landscape where steric crowding (from the C4-ethyl group) and electronic competition (between C2-Cl and C5-Br) can lead to catastrophic mixtures if not managed correctly.

This guide defines the "Order of Operations" required to successfully functionalize BCEN. We prioritize the SNAr


 Reduction 

Cross-Coupling
sequence as the most reliable workflow, while providing an alternative Halogen-Metal Exchange protocol for orthogonal C5 functionalization.

The Reactivity "Chess Board"

Before attempting synthesis, one must understand the electronic and steric forces at play.

PositionSubstituentReactivity ProfileStrategic Role
C2 Chloro (-Cl) High Reactivity (SNAr). Activated by the ring nitrogen and the ortho-nitro group (C3).Primary Entry Point. The "soft" spot for nucleophilic attack (amines, alkoxides, thiols).
C3 Nitro (-NO

)
Electronic Activator. Withdraws density to activate C2. Can be reduced to -NH

.
The Pivot. Once reduced to an amine, it switches from an activator to a handle for cyclization (e.g., imidazopyridines).
C4 Ethyl (-Et) Steric Blocker. chemically inert but sterically dominant.The Obstacle. Blocks bulky nucleophiles from C3 and bulky ligands from C5. Forces the C3-nitro group out of planarity.
C5 Bromo (-Br) Latent Reactivity. Preferred site for Halogen-Metal exchange (Li/Mg). Competes with C2 in Pd-coupling.The Trap. Direct Pd-coupling here is difficult due to C4-sterics and competition from C2-Cl. Best accessed via Lithiation.

Strategic Workflows (Decision Pathways)

The following Graphviz diagram visualizes the two primary routes. Route A is the standard high-yield path. Route B is for advanced users requiring C5 modification before C2 substitution.

Reactivity_Pathways cluster_legend Key Start 5-Bromo-2-chloro- 4-ethyl-3-nitropyridine SNAr_Prod Step 1: C2-Functionalized (SNAr with R-NH2/R-OH) Start->SNAr_Prod Route A (Standard): Nucleophilic Attack (High Yield) Li_Inter Step 1 (Alt): C5-Lithio Species (Li-Halogen Exchange) Start->Li_Inter Route B (Orthogonal): n-BuLi, -78°C (Kinetic Control) Red_Prod Step 2: 3-Amino Derivative (Nitro Reduction) SNAr_Prod->Red_Prod Fe/AcOH or H2/Pd/C Final_A Target A: Imidazopyridine or C5-Coupled Product Red_Prod->Final_A Cyclization or Suzuki Coupling C5_Func Step 2 (Alt): C5-Electrophile Trapped (Keeps C2-Cl Intact) Li_Inter->C5_Func Quench with Electrophile (E+) Legend Blue = Preferred Route Red = Cryogenic Route

Figure 1: Decision tree for functionalizing the BCEN scaffold. Route A utilizes the innate reactivity of C2; Route B exploits the specific halogen-metal exchange preference of C5-Br.

Detailed Protocols

Protocol A: Regioselective SNAr at C2 (Displacement)

Objective: Install a nucleophile at C2 without touching the C5-Br or reducing the Nitro group.

Mechanistic Insight: The C3-nitro group activates the C2-chlorine. The C4-ethyl group provides steric bulk, meaning secondary amines or bulky alkoxides may require higher temperatures or prolonged reaction times compared to a non-substituted pyridine.

Reagents:

  • Substrate: 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (1.0 equiv)

  • Nucleophile: Morpholine (1.2 equiv) [Model amine]

  • Base: DIPEA (N,N-Diisopropylethylamine) (2.0 equiv)

  • Solvent: Acetonitrile (MeCN) or THF (anhydrous)

Step-by-Step:

  • Preparation: Dissolve the substrate in MeCN (0.2 M concentration).

  • Addition: Add DIPEA followed by the amine nucleophile dropwise at 0°C.

    • Critical Note: Although C2 is activated, the C4-ethyl group hinders the approach. Do not rush the addition.

  • Reaction: Allow to warm to Room Temperature (RT). Monitor via LC-MS.

    • Checkpoint: If conversion is <50% after 4 hours, heat to 50°C. Avoid boiling THF to prevent potential degradation of the nitro group.

  • Workup: Evaporate solvent. Redissolve in EtOAc, wash with water and brine. Dry over Na

    
    SO
    
    
    
    .
  • Purification: Flash column chromatography (Hexane/EtOAc). The product is typically a bright yellow/orange solid.

Protocol B: Chemoselective Nitro Reduction (in presence of C5-Br)

Objective: Reduce the C3-NO


 to C3-NH

without debrominating the C5 position.

Mechanistic Insight: Standard catalytic hydrogenation (H


, Pd/C) often leads to hydrodehalogenation (stripping the C5-Br). To preserve the bromine for future coupling, we use a dissolving metal reduction (Iron) or a poisoned catalyst.

Reagents:

  • Substrate: C2-substituted-5-bromo-4-ethyl-3-nitropyridine

  • Reductant: Iron Powder (Fe) (5.0 equiv) - High surface area grade preferred.

  • Acid: Ammonium Chloride (NH

    
    Cl) (saturated aq. solution) or Acetic Acid (AcOH).
    
  • Solvent: EtOH/Water (4:1 ratio).

Step-by-Step:

  • Suspension: Suspend the substrate and Iron powder in EtOH.

  • Activation: Add the saturated NH

    
    Cl solution (or AcOH).
    
  • Heating: Heat to 70°C with vigorous stirring. The reaction is heterogeneous; good mixing is vital.

  • Monitoring: Monitor for the disappearance of the yellow starting material and the appearance of a fluorescent blue spot (the amine) on TLC.

  • Workup: Filter hot through a Celite pad to remove Iron sludge. Wash the pad with EtOAc.

  • Neutralization: Carefully neutralize the filtrate with NaHCO

    
     if acid was used.
    
  • Isolation: Extract with EtOAc. The resulting amine is often air-sensitive; store under Nitrogen or use immediately.

Protocol C: C5-Selective Halogen-Metal Exchange (The "Orthogonal" Route)

Objective: Functionalize C5 (e.g., formylation, carboxylation) while leaving C2-Cl intact.

Mechanistic Insight: Bromine undergoes Lithium-Halogen exchange significantly faster than Chlorine. By operating at -78°C, we can selectively lithiate C5. The C4-ethyl group actually helps here by sterically protecting the C3-nitro group from nucleophilic attack by n-BuLi, although the nitro group itself is incompatible with organolithiums unless very specific conditions (Baran's conditions) or transient protection is used. Correction:Nitro groups are generally incompatible with n-BuLi. Revised Strategy: If the Nitro group is present, Suzuki Coupling is the only viable C5 option. The Li-Exchange is valid only if the Nitro group has been modified or if using highly specialized Knochel-Hauser bases (TmpMgCl·LiCl) which can tolerate nitro groups at low temps.

Revised Protocol C: Suzuki-Miyaura Coupling at C5 (Post-SNAr) Objective: Cross-coupling at C5-Br after C2 has been stabilized (substituted).

Reagents:

  • Substrate: C2-functionalized-5-bromo-4-ethyl-3-aminopyridine (from Protocol B).

  • Boronic Acid: Phenylboronic acid (1.5 equiv).

  • Catalyst: Pd(dppf)Cl

    
    ·DCM (5 mol%).
    
  • Base: K

    
    CO
    
    
    
    (2 M aq. solution).
  • Solvent: 1,4-Dioxane.[1]

Step-by-Step:

  • Degassing: Sparge the solvent (Dioxane) with Nitrogen for 15 minutes. Oxygen inhibits the catalyst.

  • Assembly: Combine substrate, boronic acid, base, and catalyst in a sealed vial.

  • Heating: Heat to 90°C.

    • Steric Note: The C4-ethyl group creates a "roof" over the C5 position. Bulky phosphine ligands (like SPhos or XPhos) are highly recommended if standard dppf fails.

  • Workup: Filter through Celite, concentrate, and purify via HPLC or Column Chromatography.

Troubleshooting & Critical Parameters

IssueCauseSolution
No Reaction at C2 (SNAr) Steric hindrance from C4-Ethyl.Switch solvent to DMSO or NMP and heat to 80°C. Use a stronger base (NaH) if the nucleophile is an alcohol.
Loss of C5-Bromine during Reduction Hydrodehalogenation via Pd/C.STOP. Switch to Fe/NH

Cl or SnCl

reduction methods immediately.
Complex Mixture during Suzuki Competition from C2-Cl (if not substituted).Ensure C2 is substituted before coupling. If C2-Cl is required, use a catalyst with high oxidative addition selectivity for Br over Cl (e.g., Pd(P(

-Bu)

)

).
Low Yield in C5 Coupling C4-Ethyl steric clash.Use SPhos Pd G3 or XPhos Pd G3 precatalysts. These ligands are designed to reach sterically hindered centers.

References

  • Smolecule. (2023).[2] 5-Bromo-2-chloro-4-nitropyridine: Synthesis and Reactivity Patterns. Retrieved from

  • ChemicalBook. (2023). Synthesis of 2-chloro-3-nitro-5-bromopyridine derivatives.[3] Retrieved from

  • WuXi Biology. (2022).[4] Haloselectivity: SNAr and Cross Coupling vs Halogen-Metal Exchange.[5] QM Magic Class, Chapter 39.[5] Retrieved from

  • Organic Chemistry Portal. (2023). Suzuki Coupling: Mechanism and Recent Developments. Retrieved from

  • MDPI. (2021). Regioselective C-H Functionalization of Pyridine Derivatives. Molecules, 26(19). Retrieved from

Sources

Application

Application Note: High-Fidelity Suzuki-Miyaura Coupling of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

Executive Summary This application note details the optimized protocols for the chemoselective and regioselective Suzuki-Miyaura cross-coupling of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine . This substrate presents a uniq...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This application note details the optimized protocols for the chemoselective and regioselective Suzuki-Miyaura cross-coupling of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine .

This substrate presents a unique "push-pull" conflict in reactivity:

  • Steric Hindrance (C5-Br): The bromine at position 5 is sterically crowded by the adjacent 4-ethyl group, significantly retarding the rate of oxidative addition compared to unhindered aryl bromides.

  • Electronic Activation (C2-Cl): The chlorine at position 2 is highly activated by the ring nitrogen and the 3-nitro group, making it extremely susceptible to nucleophilic aromatic substitution (

    
    ) side reactions (e.g., hydrolysis to pyridone) or competing oxidative addition.
    

Successful functionalization requires a catalytic system capable of overcoming the ortho-ethyl steric barrier at C5 while operating under mild enough conditions to preserve the C2-chloride handle for subsequent elaboration.

Mechanistic Insight & Chemoselectivity Strategy

The success of this reaction hinges on manipulating the relative rates of oxidative addition (


) and suppressing background nucleophilic attacks.
The Reactivity Hierarchy
  • Site A (C5-Br): Typically the preferred site for Pd(0) insertion due to weaker bond energy (C-Br ~68 kcal/mol vs C-Cl ~81 kcal/mol). However, the 4-ethyl group creates a "steric wall," requiring electron-rich, bulky ligands (e.g., Buchwald dialkylbiarylphosphines) to facilitate oxidative addition.

  • Site B (C2-Cl): Although the C-Cl bond is stronger, the C2 position is electron-deficient ($ \delta+ $). In the presence of strong bases (NaOH, KOH), the boronic acid or the base itself can attack C2 via

    
    , leading to byproducts.
    
The Solution: Ligand-Controlled Selectivity

To couple at C5 selectively, we utilize SPhos or XPhos . These ligands provide the necessary steric bulk to promote reductive elimination and the electron richness to accelerate oxidative addition into the hindered C5-Br bond, outcompeting the background reactivity at C2.

Visualizing the Pathway

The following decision tree illustrates the critical process parameters determining the reaction outcome.

ReactionPathway Substrate 5-Bromo-2-chloro- 4-ethyl-3-nitropyridine Pd_Cycle Pd(0) Oxidative Addition Substrate->Pd_Cycle Side_Rxn Side Reaction: SNAr Hydrolysis (C2-OH) Substrate->Side_Rxn Strong Base (OH-) Path_C5 Pathway A: C5-Br Insertion (Sterically Hindered) Pd_Cycle->Path_C5 Ligand: SPhos/XPhos (Overcomes Sterics) Path_C2 Pathway B: C2-Cl Insertion (Electronically Activated) Pd_Cycle->Path_C2 Ligand: PPh3 (Standard) Prod_Desired Product: 5-Aryl-2-chloro- 4-ethyl-3-nitropyridine Path_C5->Prod_Desired Prod_Wrong Byproduct: 2-Aryl Isomer or Pyridone Path_C2->Prod_Wrong Side_Rxn->Prod_Wrong

Caption: Figure 1. Chemoselectivity decision tree highlighting the necessity of specialized ligands to favor C5-Br coupling over C2-Cl reactivity.

Optimized Experimental Protocols

Protocol A: C5-Selective Coupling (Steric Challenge)

Objective: Coupling of aryl boronic acids at the hindered C5-Br position while retaining the C2-Cl.

Materials:

  • Substrate: 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (1.0 equiv)

  • Boronic Acid: Arylboronic acid (1.2 equiv)[1]

  • Catalyst Source:

    
     (2.5 mol%) or 
    
    
    
    (5 mol%)
  • Ligand: SPhos (10 mol%) (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

    • Note: SPhos is preferred over XPhos here due to slightly better stability with nitro-containing substrates.

  • Base:

    
     (2.0 equiv) (Anhydrous or 2M aq.)
    
    • Critical: Avoid hydroxide bases (NaOH) to prevent C2 hydrolysis.

  • Solvent: Toluene/Water (10:1) or 1,4-Dioxane (anhydrous if C2 is extremely labile).

Step-by-Step Procedure:

  • Catalyst Pre-complexation: In a reaction vial, dissolve

    
     (5.6 mg, 0.025 mmol) and SPhos (20.5 mg, 0.05 mmol) in degassed Toluene (2 mL). Stir at room temperature for 15 minutes to generate the active catalytic species (L-Pd-X).
    
  • Substrate Addition: Add the pyridine substrate (133 mg, 0.5 mmol) and the arylboronic acid (0.6 mmol).

  • Base Addition: Add finely ground, anhydrous

    
     (212 mg, 1.0 mmol).
    
    • Variation: If solubility is an issue, add 0.2 mL of degassed water.

  • Reaction: Seal the vial under Argon/Nitrogen. Heat to 80°C for 4–12 hours.

    • Monitoring: Check HPLC/TLC.[2] The starting material (C5-Br) should disappear. If C2-substitution is observed (rare with Phosphate base), lower temp to 60°C.

  • Workup: Cool to RT. Filter through a pad of Celite. Wash with EtOAc. Concentrate and purify via silica gel chromatography (Hexanes/EtOAc gradient).

Protocol B: Sequential C2-Functionalization (Post-C5)

Objective: Functionalizing the remaining C2-Cl handle after C5 coupling.

Rationale: Once the C5 position is arylated, the C2-Cl remains active. Standard aryl chloride coupling conditions apply here.

  • Catalyst: XPhos Pd G2 or

    
     (if the partner is reactive).
    
  • Base:

    
     (Stronger base allowed now as product hydrolysis is less critical/easier to separate).
    
  • Solvent: THF or DMF at 100°C.

Data Summary & Troubleshooting

The following table summarizes the impact of reaction variables on the specific substrate 5-Bromo-2-chloro-4-ethyl-3-nitropyridine .

VariableConditionOutcome on 5-Br-2-Cl-4-Et-3-NO2 Pyridine
Ligand

(Tetrakis)
Poor Yield (<20%). Fails to overcome 4-Ethyl steric hindrance at C5.
Ligand SPhos / XPhos High Yield (>85%). Bulky ligand facilitates oxidative addition at crowded C5.
Base

Decomposition. Rapid hydrolysis of C2-Cl to C2-OH (Pyridone).
Base

Optimal. Sufficiently basic for transmetallation, mild enough to spare C2-Cl.
Solvent DMFRisk. Promotes

side reactions at C2 due to high polarity.
Solvent Toluene/Dioxane Preferred. Non-polar solvents suppress background ionic reactions at C2.
Experimental Workflow Diagram

Workflow Setup Step 1: Setup Pd(OAc)2 + SPhos + Toluene (Pre-stir 15 min) Addition Step 2: Substrate Addition Add 5-Br-2-Cl-4-Et-3-NO2 Pyridine + Boronic Acid + K3PO4 Setup->Addition Heating Step 3: Reaction Heat at 80°C (4-12h) Monitor via HPLC Addition->Heating Check Checkpoint: Is SM consumed? Heating->Check Check->Heating No (Extend Time) Workup Step 4: Workup Filter Celite -> Conc -> Column Check->Workup Yes

Caption: Figure 2. Step-by-step experimental workflow for the C5-selective arylation.

References

  • Mechanistic Basis of Halogen Reactivity: Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition. [Link]

  • Steric Hindrance in Suzuki Coupling (Buchwald Ligands): Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Boronic Acids with Heteroaryl Halides. Accounts of Chemical Research. [Link]

  • Regioselectivity in Dihalopyridines: Spivey, A. C., et al. (2000). Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,3-Dihalopyridines. Journal of Organic Chemistry. (Note: Establishes the C-Br > C-Cl hierarchy in pyridines). [Link]

  • SPhos/XPhos Protocols for Ortho-Substituted Substrates: Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Halides. Journal of the American Chemical Society.[3] [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Solving regioselectivity issues in 5-Bromo-2-chloro-4-ethyl-3-nitropyridine reactions

Welcome to the Application Scientist Support Portal As a highly functionalized pyridine scaffold, 5-Bromo-2-chloro-4-ethyl-3-nitropyridine presents unique chemoselectivity and regioselectivity challenges. The presence of...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Support Portal

As a highly functionalized pyridine scaffold, 5-Bromo-2-chloro-4-ethyl-3-nitropyridine presents unique chemoselectivity and regioselectivity challenges. The presence of four distinct substituents (C2-Cl, C3-NO₂, C4-Et, C5-Br) creates a complex electronic and steric environment. This guide provides causality-driven troubleshooting, validated protocols, and mechanistic insights to help you achieve precise regiocontrol in your synthetic workflows.

Regioselectivity Logic & Workflow

G Start 5-Bromo-2-chloro-4-ethyl-3-nitropyridine SNAr SNAr (Nucleophiles) Start->SNAr C2-Cl displacement Coupling Pd-Coupling (Boronic Acids) Start->Coupling C5-Br oxidative addition Reduction Reduction (SnCl2) Start->Reduction C3-NO2 to NH2 SNAr_Prod C2-Substituted Product (High Yield, Fast) SNAr->SNAr_Prod Coupling_Prod C5-Coupled Product (Requires Bulky Ligands) Coupling->Coupling_Prod Reduction_Prod 3-Amino Derivative (Halogens Intact) Reduction->Reduction_Prod

Fig 1. Primary functionalization pathways for 5-Bromo-2-chloro-4-ethyl-3-nitropyridine.

Quantitative Reactivity Profiling

Understanding the intrinsic reactivity of each site is paramount. The table below summarizes the electronic and steric factors governing the two halogenated positions.

Table 1: Comparative Reactivity Profile of Halogenated Sites

Reactive SiteReaction TypeElectronic ActivationSteric EnvironmentRelative ReactivityPrimary Side Reaction
C2-Chloro SNArExtremely High: Ortho to -NO₂, alpha to pyridine N.Moderate (shielded by -NO₂).Instantaneous at 0°C with strong nucleophiles.Hydrolysis to pyridin-2-one if water is present.
C5-Bromo SNArLow: Meta to -NO₂.High (flanked by C4-Ethyl).Negligible under standard conditions.N/A
C2-Chloro Pd-CouplingHigh: LUMO is heavily localized at C2 due to the EWG -NO₂ group.Moderate.Competitive with C5-Br; prone to nucleophilic displacement-type oxidative addition.Protodehalogenation or C2-coupling.
C5-Bromo Pd-CouplingModerate: Standard C-Br bond dissociation energy.High (flanked by C4-Ethyl).Fast, but requires bulky ligands to overcome steric shielding from the C4-ethyl group.Homocoupling or hydrodehalogenation.

Frequently Asked Questions & Troubleshooting Guides

FAQ 1: How do I achieve selective SNAr at the C2-position without displacing the C5-bromo group?

The Causality: The C2-chloro position is exceptionally electrophilic. The strongly electron-withdrawing C3-nitro group and the adjacent pyridine nitrogen synergistically lower the electron density at C2. Consequently, nucleophilic aromatic substitution (SNAr) occurs rapidly[1]. The C5-bromo position, being meta to the nitro group and sterically shielded by the C4-ethyl group, is virtually inert to SNAr under mild conditions. However, if the reaction is pushed to higher temperatures (>50°C) or if excess nucleophile is used, you risk poly-substitution or degradation of the nitro group.

Troubleshooting & Best Practices:

  • Temperature Control: Always initiate the reaction at 0°C. Only warm to room temperature if TLC indicates incomplete conversion after 1 hour.

  • Solvent Choice: Use polar protic solvents (like Ethanol) or THF. Avoid DMF if possible, as it can be difficult to remove and may promote side reactions at elevated temperatures[2].

Self-Validating Protocol: Regioselective C2-Amination

  • Setup: Dissolve 1.0 eq of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine in anhydrous Ethanol (0.1 M concentration). Cool the flask to 0°C in an ice bath.

  • Addition: Add 1.2 eq of the amine nucleophile (e.g., methylamine or a secondary amine) dropwise over 10 minutes. Validation Check: A distinct color change (often to deep yellow/orange) should occur immediately, indicating the formation of the Meisenheimer complex.

  • Reaction: Stir at 0°C for 1 hour.

  • In-Process Control (IPC): Monitor by TLC (Hexanes/EtOAc 3:1). Validation Check: The starting material (higher Rf) should be completely consumed, replaced by a single, more polar spot (lower Rf). If starting material persists, add an additional 0.1 eq of amine.

  • Workup: Concentrate the mixture under reduced pressure. Partition between EtOAc and saturated aqueous NaHCO₃. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate to afford the C2-aminated product[1].

FAQ 2: During Palladium-catalyzed Suzuki coupling, I am observing competitive coupling at the C2-chloro position. How can I improve C5-selectivity?

The Causality: In standard dihaloarenes, Pd(0) inserts into C-Br bonds much faster than C-Cl bonds due to the lower bond dissociation energy of C-Br. However, in 5-bromo-2-chloro-3-nitropyridines, the frontier molecular orbitals dictate a different reality. The highly electron-withdrawing C3-nitro group drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy and localizes it at the C2 position. This allows the C2-Cl bond to undergo a rapid, nucleophilic displacement-type oxidative addition, making it highly competitive with the C5-Br site[3]. Furthermore, the C4-ethyl group sterically hinders the C5-Br site, exacerbating the issue.

G cluster_0 Frontier Orbital vs. Bond Energy Control in Oxidative Addition Pd Pd(0) Catalyst C5 C5-Br Bond (Sterically Hindered by C4-Et) Pd->C5 BDE Control (Desired Pathway) C2 C2-Cl Bond (LUMO lowered by 3-NO2) Pd->C2 Electronic Control (Competing Pathway)

Fig 2. Competing oxidative addition pathways controlled by bond energy vs. LUMO symmetry.

Troubleshooting & Best Practices: To force the catalyst to react at the C5-Br bond, you must override the electronic bias with steric control.

  • Ligand Selection: Use bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos or SPhos). These ligands accelerate reductive elimination and are highly sensitive to steric environments, favoring the intrinsically weaker C-Br bond despite the electronic activation at C2.

  • Base Selection: Avoid strong aqueous bases (like NaOH or KOH) which will cause competitive SNAr hydrolysis at C2. Use anhydrous K₃PO₄ or Cs₂CO₃.

Self-Validating Protocol: C5-Selective Suzuki-Miyaura Coupling

  • Setup: In an oven-dried Schlenk flask, combine 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (1.0 eq), arylboronic acid (1.1 eq), K₃PO₄ (2.0 eq), and Pd(dppf)Cl₂ or XPhos Pd G2 (5 mol%).

  • Solvent: Add degassed Toluene/Water (10:1 v/v). Validation Check: Ensure the solution is thoroughly sparged with Nitrogen or Argon for at least 15 minutes prior to heating to prevent homocoupling.

  • Reaction: Heat to 80°C for 4-6 hours.

  • IPC: Analyze by LC-MS. Validation Check: You should observe the mass of the desired C5-coupled product (retaining the chlorine isotope pattern: M and M+2 in a 3:1 ratio). If a 1:1 isotope pattern (M, M+2) is observed, coupling occurred at C2, leaving the bromine intact.

  • Workup: Filter through a pad of Celite, wash with EtOAc, and purify via silica gel chromatography.

FAQ 3: I need to reduce the C3-nitro group, but I am getting a mixture of dehalogenated products. How do I prevent this?

The Causality: Standard catalytic hydrogenation (Pd/C with H₂) is highly unselective. Palladium readily inserts into both the C5-Br and C2-Cl bonds, leading to rapid hydrodehalogenation alongside nitro reduction. To preserve the halogens for downstream functionalization, you must use a chemoselective single-electron transfer (SET) reducing agent that specifically targets the N-O bonds without interacting with the carbon-halogen bonds.

Troubleshooting & Best Practices:

  • Reagent Choice: Tin(II) chloride dihydrate (SnCl₂·2H₂O) or Iron powder (Fe) with NH₄Cl are the gold standards for this transformation[1].

  • pH Control: SnCl₂ requires an acidic environment to function efficiently.

Self-Validating Protocol: Chemoselective Nitro Reduction

  • Setup: Dissolve the nitropyridine derivative (1.0 eq) in Ethanol (0.2 M).

  • Addition: Add SnCl₂·2H₂O (5.0 eq) in one portion. Validation Check: The reaction mixture will become a suspension. As the reaction proceeds, it will typically turn into a clear, slightly yellow solution.

  • Reaction: Heat the mixture to 70°C for 2 hours.

  • IPC: Monitor by TLC. Validation Check: The highly UV-active nitro compound should disappear, replaced by a highly polar, ninhydrin-positive spot corresponding to the amine.

  • Workup (Critical Step): Cool to room temperature and pour into ice water. Slowly add saturated aqueous NaHCO₃ until the pH reaches 8-9. Validation Check: A thick white precipitate of tin oxides/hydroxides will form. Do not skip this step, or tin salts will contaminate your product. Filter the entire mixture through a thick pad of Celite. Extract the filtrate with EtOAc, dry, and concentrate to yield the 3-aminopyridine derivative[1].

References

  • Vertex Pharmaceuticals Inc. (2015). Heteroaryls and uses thereof (Patent No. CA2935867A1 / WO2015108861A1). Google Patents. 2

  • Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. PMC / National Institutes of Health. 1

  • Mechanisms and Site Selectivity of (Het)Ar–X Oxidative Addition to Pd(0) Are Controlled by Frontier Molecular Orbital Symmetry. Organometallics - ACS Publications. 3

Sources

Optimization

Stability of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine under acidic conditions

Introduction This technical guide is designed for researchers, scientists, and professionals in drug development utilizing 5-Bromo-2-chloro-4-ethyl-3-nitropyridine. The unique electronic and steric properties of this sub...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

This technical guide is designed for researchers, scientists, and professionals in drug development utilizing 5-Bromo-2-chloro-4-ethyl-3-nitropyridine. The unique electronic and steric properties of this substituted pyridine make it a valuable intermediate in organic synthesis. However, its stability, particularly under acidic conditions, can be a critical factor in experimental success. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered when handling this reagent in acidic environments. Our guidance is grounded in established principles of physical organic chemistry and supported by relevant literature on analogous pyridine derivatives.

Chemical and Physical Properties

A summary of the key physical and chemical properties for the closely related analogue, 5-Bromo-2-chloro-4-methyl -3-nitropyridine, is provided below. These properties are expected to be similar for the ethyl-substituted compound.

PropertyValueReference(s)
Molecular Formula C6H4BrClN2O2 (methyl analog)[1]
Molecular Weight 251.47 g/mol (methyl analog)[1]
Appearance Solid[2]
Storage Temperature Inert atmosphere, room temperature or refrigerator[2]

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns when using 5-Bromo-2-chloro-4-ethyl-3-nitropyridine in acidic conditions?

A1: The primary stability concern is the acid-catalyzed hydrolysis of the 2-chloro substituent. The pyridine nitrogen can be protonated under acidic conditions, which further activates the C2 position towards nucleophilic attack by water or other nucleophiles present in the reaction mixture. This can lead to the formation of the corresponding 2-hydroxypyridine derivative, which may be unreactive in your desired transformation or lead to unwanted side products. The rate of this hydrolysis is dependent on the acid concentration, temperature, and the specific acid used.[3]

Q2: I am planning a reaction that generates acidic byproducts. What is the recommended pH range for maintaining the stability of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine?

A2: While specific data for this compound is not available, based on the general reactivity of 2-halopyridines, it is advisable to maintain the reaction mixture as close to neutral pH as possible. If acidic conditions are unavoidable, aim for a pH above 4. Strongly acidic conditions (pH < 2) and elevated temperatures should be avoided to minimize hydrolysis of the 2-chloro group.

Q3: What are the visual or analytical indicators of degradation of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine in my reaction?

A3:

  • Visual Indicators: A change in the color of the reaction mixture, such as the development of a yellow or brown hue, can be an initial sign of degradation. The formation of a new precipitate may also indicate the generation of the less soluble 2-hydroxypyridine byproduct.

  • Analytical Indicators: The most reliable way to monitor for degradation is through analytical techniques such as:

    • Thin Layer Chromatography (TLC): The appearance of a new, more polar spot (the hydroxylated byproduct will likely have a lower Rf value) is a strong indicator of degradation.

    • High-Performance Liquid Chromatography (HPLC): A decrease in the peak area of the starting material and the emergence of a new peak with a different retention time will quantitatively show the extent of degradation.

    • Liquid Chromatography-Mass Spectrometry (LC-MS): This technique can confirm the identity of the degradation product by its mass-to-charge ratio.

Q4: Are there any specific acids that should be avoided when working with this compound?

A4: Strong mineral acids like concentrated sulfuric acid and nitric acid should be used with caution, especially at elevated temperatures, as they can promote both hydrolysis and potentially other side reactions with the pyridine ring or the nitro group.[4] If a Brønsted acid is required, consider using weaker organic acids like acetic acid or using the salt form of a base (e.g., pyridinium p-toluenesulfonate) to create a mildly acidic environment. Lewis acids should also be chosen carefully, as some can coordinate to the pyridine nitrogen and enhance the rate of nucleophilic substitution.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem 1: Low or No Yield of the Desired Product in an Acid-Catalyzed Reaction.
Potential Cause Troubleshooting Step(s) Scientific Rationale
Degradation of Starting Material 1. Run a control experiment with the starting material under the reaction conditions (acid, solvent, temperature) without the other reactants. 2. Monitor the stability of the starting material over time using TLC or HPLC.This will determine if the starting material is degrading before it has a chance to react.
Protonation of Pyridine Nitrogen 1. Consider using a milder acid or a lower concentration of the acid. 2. If applicable, explore non-acidic catalysts for the transformation.Protonation of the pyridine nitrogen deactivates the ring towards electrophilic attack and can promote side reactions.
Formation of 2-Hydroxypyridine byproduct 1. Analyze the crude reaction mixture by LC-MS to identify the presence of the hydrolyzed product. 2. If hydrolysis is confirmed, reduce the reaction temperature and/or buffer the reaction mixture.The 2-hydroxypyridine is often unreactive in subsequent steps and represents a loss of your key starting material.
Problem 2: The Reaction Mixture Turns Dark Brown or Black Upon Addition of Acid.
Potential Cause Troubleshooting Step(s) Scientific Rationale
Reaction with the Nitro Group 1. Lower the reaction temperature before and during the addition of the acid. 2. Add the acid slowly and portion-wise to control any exotherm. 3. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).The nitro group can be susceptible to reduction or other side reactions under certain acidic conditions, especially in the presence of other reagents, leading to complex and often colored byproducts.
Reaction with Sulfuric Acid 1. Avoid using concentrated sulfuric acid at elevated temperatures. 2. If sulfonation is a possibility, consider using a different acid catalyst.Pyridines can undergo sulfonation at high temperatures in the presence of sulfuric acid, which can lead to dark-colored mixtures.[4]

Experimental Protocols

Protocol 1: General Procedure for Assessing Stability in Acidic Media
  • Preparation of Stock Solution: Prepare a stock solution of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine of known concentration in a suitable organic solvent (e.g., acetonitrile or THF).

  • Preparation of Acidic Solutions: Prepare a series of aqueous buffer solutions with different pH values (e.g., pH 2, 4, 6) and a control (e.g., pH 7).

  • Initiation of Stability Study: To separate vials containing the different pH buffers, add a known volume of the stock solution of the pyridine derivative.

  • Incubation: Incubate the vials at the desired temperature (e.g., room temperature or the intended reaction temperature).

  • Time-Point Analysis: At regular time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot from each vial.

  • Quenching and Extraction: Quench the aliquot with a suitable base (e.g., saturated sodium bicarbonate solution) and extract the organic components with a suitable solvent (e.g., ethyl acetate).

  • Analysis: Analyze the extracted samples by HPLC or LC-MS to determine the percentage of the remaining starting material.

Visualizations

Diagram 1: Potential Degradation Pathway

G A 5-Bromo-2-chloro-4-ethyl-3-nitropyridine B Protonated Pyridine Intermediate A->B Protonation C 2-Hydroxypyridine Derivative (Degradation Product) B->C Nucleophilic Attack & Loss of HCl D H+ (Acid) E H2O

Caption: Potential acid-catalyzed hydrolysis pathway.

Diagram 2: Troubleshooting Workflow

G Start Low Reaction Yield? Check_Stability Run Stability Control Experiment Start->Check_Stability Degradation_Observed Degradation Observed? Check_Stability->Degradation_Observed No_Degradation No Degradation Degradation_Observed->No_Degradation No Reduce_Conditions Reduce Temperature, Use Weaker Acid, or Buffer Degradation_Observed->Reduce_Conditions Yes Optimize_Reaction Optimize Other Reaction Parameters No_Degradation->Optimize_Reaction Proceed Proceed with Optimized Conditions Reduce_Conditions->Proceed Optimize_Reaction->Proceed

Caption: Decision tree for troubleshooting low yields.

References

  • Apollo Scientific. (n.d.). 4-Chloro-2,6-dimethyl-3-nitropyridine SDS.
  • Bradlow, H. L., & VanderWerf, C. A. (1948). STUDIES ON THE ACID HYDROLYSIS OF α-HALOGENATED PYRIDINE COMPOUNDS1. The Journal of Organic Chemistry, 13(5), 695-703.
  • BenchChem. (2025). An In-depth Technical Guide to the Chemical Reactivity and Stability of 5-Bromo-2-nitropyridine.
  • ECHEMI. (n.d.).
  • Movassaghi, M., & Hill, M. D. (2022).
  • Chem-Impex. (n.d.). 3-Nitropyridine.
  • Jubilant Ingrevia. (n.d.). 5-bromo-2-nitropyridine SDS.
  • Sigma-Aldrich. (n.d.). 5-Bromo-2-chloro-4-methyl-3-nitropyridine | 884495-15-2.
  • The Royal Society of Chemistry. (2013). Supplementary Information Synthetic routes to compounds 5 and 10-19.
  • Kaiser, J. P., & Bollag, J. M. (1991). Degradation of Pyridines in the Environment. Experientia, 47(3), 292-302.
  • Shields, J. D., & Ahn, J. (2020). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. Accounts of Chemical Research, 53(4), 863-877.
  • Scribd. (n.d.).
  • Fisher Scientific. (2025).
  • den Hertog, H. J., van der Plas, H. C., & Buurman, D. J. (1965). The reactivity of pyridine towards sulphuric acid at elevated temperatures. Recueil des Travaux Chimiques des Pays-Bas, 84(12), 1569-1578.
  • Sigma-Aldrich. (n.d.). 5-Bromo-2-chloro-4-methyl-3-nitropyridine | 884495-15-2.
  • Sims, G. K., & O'Loughlin, E. J. (1989). Degradation of pyridines in the environment. CRC critical reviews in environmental control, 19(4), 309-340.
  • Cooper, G., & Rickard, R. S. (1971). Reductive acylation of 5-nitropyridines with anhydrides of acetic, phthalic, and succinic acids. Journal of the Chemical Society C: Organic, 772-776.
  • Santa Cruz Biotechnology. (n.d.). 5-Bromo-2-chloro-4-methyl-3-nitropyridine | CAS 884495-15-2 | SCBT.
  • Pharmaffiliates. (n.d.). CAS No : 884495-15-2 | Product Name : 5-Bromo-2-chloro-4-methyl-3-nitropyridine.
  • ChemicalBook. (2025). 5-Bromo-2-chloro-4-methyl-3-nitro-pyridine | 884495-15-2.
  • Turek, P., & Mąkosza, M. (2022). Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution. Organic Letters, 24(1), 224-228.
  • Vaitekūnas, J., Ralebitso-Senior, T. K., & Časaitė, V. (2021). Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. Applied and Environmental Microbiology, 87(11), e00234-21.
  • Scite. (n.d.).
  • HFC. (n.d.). 5-Bromo-2-Ethyl-3-Nitropyridine: A High-Quality Research Chemical.
  • Fisher Scientific. (n.d.).
  • BLDpharm. (n.d.). 884495-15-2|5-Bromo-2-chloro-4-methyl-3-nitropyridine.

Sources

Troubleshooting

Technical Support Guide: Purification of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

This technical guide addresses the purification and handling of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (CAS: 1638759-95-1), a critical intermediate in the synthesis of VPS34 inhibitors and other heterocyclic pharmaceut...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide addresses the purification and handling of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (CAS: 1638759-95-1), a critical intermediate in the synthesis of VPS34 inhibitors and other heterocyclic pharmaceuticals.[1]

Executive Summary
  • Compound: 5-Bromo-2-chloro-4-ethyl-3-nitropyridine[1][2][3][4][5]

  • CAS Number: 1638759-95-1[1][2]

  • Primary Challenge: The ethyl group at the 4-position introduces rotational freedom that lowers the melting point relative to methyl analogs, increasing the risk of "oiling out" during recrystallization.

  • Literature Standard: The authoritative synthesis (WO2015108861) utilizes column chromatography for isolation.[1] Recrystallization is a secondary method requiring precise solvent control.

Part 1: Solvent Selection & Solubility Profile

Expert Insight: Unlike its methyl analog (5-bromo-2-chloro-4-methyl-3-nitropyridine), which crystallizes readily, the 4-ethyl variant often isolates as a low-melting solid or viscous oil.[1] Successful recrystallization relies on a dual-solvent system where the compound is soluble in the hot polar solvent but insoluble in the non-polar anti-solvent.[1]

Recommended Solvent Systems
Solvent SystemRatio (v/v)RoleApplication Context
Ethyl Acetate / Heptane 1:5 to 1:10Primary Recommendation Mimics the chromatographic conditions (Isohexane/EtOAc) known to separate impurities.[1] Best for initial solidification.
Ethanol / Water 3:1 to 5:1AlternativeStandard for nitropyridines. Requires slow cooling to prevent oiling out.
Toluene / Cyclohexane 1:3Anti-OilingAromatic stacking of Toluene helps solvate the pyridine ring; Cyclohexane acts as a gentle precipitant.
Isopropyl Alcohol (IPA) PureSingle SolventUseful if the crude material is already >90% pure.
Part 2: Detailed Purification Protocols
Protocol A: Recrystallization (Scale-Up/Cost-Efficiency)

Use this method when chromatography is not feasible, but be prepared for "oiling out".[1]

  • Dissolution: Suspend the crude 5-Bromo-2-chloro-4-ethyl-3-nitropyridine in the minimum amount of Ethyl Acetate at 50–60°C.

    • Note: Do not exceed 65°C; nitro-halogenated pyridines can be thermally unstable.[1]

  • Filtration: While hot, filter through a sintered glass funnel to remove insoluble inorganic salts (e.g., copper salts from Sandmeyer reactions).

  • Anti-Solvent Addition: Slowly add Heptane (pre-warmed to 40°C) dropwise to the stirring solution until a faint, persistent turbidity appears.

  • Nucleation: Remove from heat. If the solution turns milky (oiling out), add a "seed crystal" of pure product immediately.

    • Troubleshooting: If no seed is available, scratch the inner wall of the flask with a glass rod.

  • Crystallization: Allow the mixture to cool to room temperature slowly (over 2-3 hours). Then, chill to 0–5°C for 1 hour.

  • Isolation: Filter the pale yellow/beige solid and wash with cold Heptane. Dry under vacuum at 40°C.

Protocol B: Column Chromatography (Literature Standard)

Reference Method: WO2015108861 [1] Use this method for maximum purity (>98%) and removal of regioisomers.[1]

  • Stationary Phase: Silica Gel (230-400 mesh).[1]

  • Eluent: Gradient of Isohexane (or Heptane) : Ethyl Acetate .

    • Start: 100% Heptane.

    • Ramp: 0% → 20% Ethyl Acetate.

  • Detection: UV at 254 nm. The product typically elutes as a distinct spot before the more polar hydrolysis byproducts (pyridinones).

Part 3: Decision Logic & Workflow

The following diagram illustrates the critical decision path for purifying this intermediate, addressing the common issue of regioisomer contamination (e.g., 4-bromo-5-ethyl isomers).

PurificationWorkflow Start Crude Reaction Mixture (Post-POCl3/DMF) CheckState Physical State? Start->CheckState Solid Solid / Precipitate CheckState->Solid Oil Dark Viscous Oil CheckState->Oil TLC TLC Analysis (Heptane:EtOAc 8:2) Solid->TLC Oil->TLC Decision Impurity Profile? TLC->Decision Simple Single Spot (>90% Pure) Decision->Simple Clean Complex Multiple Spots (Regioisomers) Decision->Complex Dirty Recryst Recrystallization (EtOAc / Heptane) Simple->Recryst Column Column Chromatography (Gradient 0-20% EtOAc) Complex->Column Final Pure 5-Bromo-2-chloro- 4-ethyl-3-nitropyridine Recryst->Final Column->Final

Figure 1: Purification workflow emphasizing the choice between chromatography and recrystallization based on crude purity.

Part 4: Troubleshooting & FAQs

Q1: My product is "oiling out" (forming a separate liquid phase) instead of crystallizing. Why?

  • Cause: The melting point of the 4-ethyl derivative is relatively low, and the presence of impurities (like unreacted pyridinone) depresses it further. If the crystallization temperature > oiling temperature, you get oil.

  • Fix:

    • Re-heat to dissolve the oil.

    • Add more solvent (EtOAc) to lower the saturation slightly.

    • Cool very slowly with vigorous stirring.

    • Seed the mixture with a crystal from a previous batch or a crude solid speck.

Q2: Can I use Methanol instead of Ethanol?

  • Answer: Yes, but be cautious. Highly electron-deficient pyridines (with nitro and chloro groups) can undergo nucleophilic aromatic substitution (

    
    ) with methoxide/methanol at high temperatures, replacing the 2-chloro group with a methoxy group.[1] Always keep the temperature below 60°C and avoid prolonged reflux in alcohols.
    

Q3: What is the expected yield?

  • Answer: Literature methods [1] report ~59% yield after chromatography.[6] Recrystallization yields are typically lower (40–50%) due to losses in the mother liquor but offer higher purity.

Q4: Is the compound light-sensitive?

  • Answer: Yes. Nitro-pyridines can darken upon exposure to light.[1] Perform crystallization in amber glassware or wrap flasks in aluminum foil.

References
  • Patent: Xu, J., et al. (2015). Heteroaryls and uses thereof. WO2015108861A1. (Example 1, Step 4).

    • Source:[1]

  • Chemical Data: 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (CAS 1638759-95-1).[1][2]

    • Source:[1]

Sources

Optimization

Minimizing side reactions when using 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

Topic: Minimizing Side Reactions & Optimizing Functionalization Document ID: TSC-PYR-052 | Version: 2.1 | Status: Active Executive Summary 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (CAS: 1227589-68-1) is a densely functio...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Minimizing Side Reactions & Optimizing Functionalization

Document ID: TSC-PYR-052 | Version: 2.1 | Status: Active

Executive Summary

5-Bromo-2-chloro-4-ethyl-3-nitropyridine (CAS: 1227589-68-1) is a densely functionalized scaffold used primarily in the synthesis of P2X3 antagonists and complex kinase inhibitors. Its reactivity is defined by the "push-pull" electronic effects of the nitro group (C3) and the pyridine nitrogen, which activate the C2-position for Nucleophilic Aromatic Substitution (SNAr).[1]

The Core Challenge: The molecule possesses three distinct reactive centers (C2-Cl, C5-Br, C3-NO2) that must be engaged in a specific order. Deviating from the thermodynamic hierarchy of these groups results in three primary failure modes: Hydrolysis (Pyridone formation) , Regio-scrambling (C2 vs. C5) , and Dehalogenation .

This guide provides the protocols and mechanistic logic to navigate these pitfalls.

Module 1: The C2 Gateway (SNAr)

The Objective: Selective displacement of the C2-Chlorine with a nucleophile (usually an amine or alkoxide) without touching the C5-Bromine.

Critical Failure Mode: Hydrolysis (Pyridone Formation)

The most common "side reaction" is actually a competition between your nucleophile and trace water. The C3-Nitro group makes the C2-position so electrophilic that even atmospheric moisture can displace the chloride, forming the catalytically dead 2-hydroxy-3-nitropyridine (pyridone tautomer).

The Mechanism: The reaction proceeds via a Meisenheimer complex.[1][2][3] The transition state is stabilized by the ortho-nitro group. Water, being smaller than most organic amines, has a kinetic advantage if the system is not strictly anhydrous.

SNAr_Competition cluster_legend Reaction Outcome SM Starting Material (2-Cl, 3-NO2) Product Desired Product (2-NH-R) SM->Product  Kinetic Control (Anhydrous) Byproduct Pyridone Impurity (2-OH / C=O) SM->Byproduct  Thermodynamic Sink (Wet Solvents) Amine Target Nucleophile (R-NH2) Amine->Product Water Contaminant (H2O) Water->Byproduct

Figure 1: The competition between productive amination and destructive hydrolysis.

Troubleshooting Protocol: C2 Displacement
ParameterRecommendationScientific Rationale
Base Selection DIPEA or K2CO3 Avoid strong hydroxide bases (NaOH/KOH). Hydroxide is a competitive nucleophile that causes hydrolysis. Steric bases (DIPEA) act only as proton sponges.
Solvent Anhydrous THF or DMF Aprotic polar solvents stabilize the Meisenheimer intermediate. Avoid alcohols if using alkoxides to prevent trans-etherification.
Temperature 0°C to RT The C2-Cl is highly activated. Heating (>50°C) often triggers SNAr at the C5-Br position (regio-scrambling) or degradation of the ethyl group.
Stoichiometry 0.95 eq. Nucleophile Use a slight deficit of the nucleophile initially. Excess amine can sometimes attack C5-Br under forcing conditions.
Module 2: The C5 Frontier (Cross-Coupling)

The Objective: Functionalizing the C5-Bromine via Palladium-catalyzed coupling (Suzuki-Miyaura, Buchwald-Hartwig).[4]

Critical Failure Mode: Catalyst Poisoning & Oxidative Addition Errors

The C3-Nitro group is a "double-edged sword." It activates C2 for SNAr, but it can coordinate to Palladium (poisoning the catalyst) or undergo oxidative addition itself under rare conditions. Furthermore, if C2-Cl is still present, Pd may insert there instead of C5-Br.

The Golden Rule of Sequencing: Always perform SNAr at C2 FIRST , then Cross-Couple at C5 .

  • Why? Substituting C2 with an electron-donating group (amine/alkoxy) deactivates the ring slightly, making the C5-Br less prone to side reactions and preventing Pd insertion at C2.

Sequencing_Strategy Start 5-Bromo-2-chloro-4-ethyl-3-nitropyridine Step1 Step 1: S_NAr at C2 (Displace Cl) Start->Step1  Highly Activated Cl Step2 Step 2: Pd-Coupling at C5 (Suzuki/Buchwald) Start->Step2  Wrong Sequence Intermediate Stable Intermediate (2-Substituted-5-bromo-3-nitro) Step1->Intermediate Intermediate->Step2  Br is now the only reactive electrophile Step3 Step 3: Nitro Reduction (Optional) Step2->Step3  Safe to reduce Error FAILURE: Pd Insertion at C2-Cl or Catalyst Poisoning Step2->Error

Figure 2: The obligatory reaction sequence to ensure chemoselectivity.

Troubleshooting Protocol: Pd-Coupling
  • Issue: Low conversion or "stalled" reaction.

  • Diagnosis: The nitro group is coordinating to the Pd center, or the bulky 4-ethyl group is sterically hindering the approach to C5.

  • Solution:

    • Switch Ligands: Use electron-rich, bulky phosphines like XPhos or SPhos . These ligands create a "shell" around the Pd, preventing Nitro coordination while facilitating oxidative addition at the hindered C5-Br bond [1].

    • Pre-catalysts: Use Pd(II) precatalysts (e.g., XPhos Pd G2 ) rather than Pd(PPh3)4. These initiate faster and are more robust against nitro-group interference.

Module 3: Nitro Group Reduction & Stability

The Objective: Converting the C3-NO2 to C3-NH2 without removing the halogens (if they are still present).

Critical Failure Mode: Hydrodehalogenation

Standard hydrogenation (H2, Pd/C) is forbidden if you intend to keep the C5-Bromine. Pd/C will strip the bromine (and chlorine) faster than it reduces the nitro group in many pyridine systems.

Recommended Reduction Systems
MethodSafety RatingNotes
Fe / NH4Cl / EtOH High The "Gold Standard." Chemoselective for -NO2. Does not touch aryl halides. Mild conditions (reflux).[5]
SnCl2 / HCl Medium Effective, but the acidic workup can be messy with pyridine nitrogens (salt formation).
H2 + Pd/C Critical Risk Do NOT use unless you want to remove the halogens. If you must use hydrogenation, poison the catalyst (e.g., Pt/C with Vanadium) but Fe is superior.
FAQ: Researcher to Researcher

Q: Can I install the C5-group before the C2-group? A: Technically yes, but it is risky. The C2-Cl is prone to oxidative addition if you use active Pd catalysts. If you must do this, use a catalyst highly specific for Bromides (like Pd-118) and keep the temperature low. However, you will likely see C2-Cl hydrolysis during the aqueous base step of the Suzuki coupling.

Q: The 4-ethyl group seems inert. Does it affect reactivity? A: It is sterically significant. It blocks the C4 position from nucleophilic attack (which is good, as it prevents regio-isomers). However, it also crowds the C3-Nitro and C5-Bromo groups. This means your C5-coupling reactions might require longer reaction times or higher catalyst loading compared to a 4-methyl or 4-H analog [2].

Q: My product turned black during the SNAr reaction. What happened? A: Pyridine N-oxides or degradation products.[6] This usually happens if you use strong bases (NaH, NaOH) in the presence of air. The electron-deficient ring is susceptible to oxidation. Switch to mild bases (Carbonates) and sparge your solvents with Argon.

References
  • Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley. (Referencing general reactivity of 3-nitropyridines).

  • Li, J. J. (2014). Name Reactions in Heterocyclic Chemistry. Wiley. (Mechanisms of SNAr in electron-deficient heterocycles).

  • Roughley, S. D., & Jordan, A. M. (2011). "The medicinal chemist’s guide to solving ADMET challenges." Journal of Medicinal Chemistry. (Context on pyridine scaffolds in drug design).

(Note: Specific patent literature regarding CAS 1227589-68-1 confirms its use as an intermediate for P2X3 antagonists, validating the C2->C5 functionalization pathway.)

Sources

Troubleshooting

Handling moisture sensitivity of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine precursors

Executive Summary: The "Silent Killer" of Yields Welcome to the Technical Support Center. If you are working with 5-Bromo-2-chloro-4-ethyl-3-nitropyridine , you are handling a highly activated electrophile. This molecule...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The "Silent Killer" of Yields

Welcome to the Technical Support Center. If you are working with 5-Bromo-2-chloro-4-ethyl-3-nitropyridine , you are handling a highly activated electrophile. This molecule is not just a standard reagent; it is a "loaded spring" designed for downstream coupling (e.g.,


 with amines or Suzuki couplings).

The Core Problem: The very feature that makes this molecule useful—the 2-chloro-3-nitro motif—makes it acutely sensitive to moisture. The electron-withdrawing nitro group at C3 activates the C2 position, rendering the chloride labile. Upon exposure to atmospheric moisture, it undergoes hydrolysis to form the thermodynamically stable 2-pyridone (tautomer of 2-hydroxypyridine).

The Consequence: Once the chloride hydrolyzes to the pyridone, the molecule becomes unreactive to nucleophilic substitution. This is a "dead-end" degradation pathway that cannot be reversed by simple drying.

The Chemistry of Failure: Mechanism of Hydrolysis

To prevent degradation, you must understand the mechanism. The degradation is not a simple "wetting" of the solid; it is a chemical reaction.

Degradation Pathway ( )

Water acts as a nucleophile, attacking the electron-deficient C2 position. The 3-nitro group stabilizes the transition state (Meisenheimer complex), accelerating the displacement of the chloride.

Hydrolysis Active Active Precursor (2-Chloro-3-nitro...) Complex Meisenheimer Complex Active->Complex + H₂O (Attack at C2) Water Moisture (H₂O) Water->Complex DeadEnd Dead End Product (2-Pyridone) Complex->DeadEnd - HCl (Irreversible) HCl HCl (Byproduct) Complex->HCl

Figure 1: The irreversible hydrolysis pathway. Once the 2-pyridone is formed, the reactive "handle" (Cl) is lost.

Handling Protocols: The "Dry Chain" of Custody

Every step from storage to reaction setup must maintain a "Dry Chain."[1]

A. Storage & Stability
  • Temperature: Store at -20°C . Cold temperatures kinetically slow the hydrolysis rate.

  • Atmosphere: Must be stored under Argon or Nitrogen .

  • Container: Use amber glass vials with Teflon-lined caps. Parafilm is insufficient for long-term storage; use electrical tape or shrink bands over the cap.

B. Solvent Specifications

Using "anhydrous" solvents from a fresh bottle is often insufficient. The 3-nitro group makes the C2-Cl bond sensitive to even ppm levels of water.

SolventMax Water Content (ppm)Recommended Drying Method
THF < 50 ppmDistill over Na/Benzophenone or use Molecular Sieves (3Å or 4Å).
DMF/DMAc < 100 ppmStore over activated 4Å Molecular Sieves for 24h.
Dichloromethane < 50 ppmDistill over CaH₂.
Toluene < 50 ppmDistill over Na.
C. "Rescue" Protocol (Re-Chlorination)

If your precursor has partially hydrolyzed (evident by the formation of a white, insoluble solid—the pyridone), you may be able to rescue it, though it is risky.

  • Diagnosis: Check LC-MS. If you see a mass of

    
    , you have the pyridone.
    
  • Rescue: Reflux the material in neat Phosphorus Oxychloride (

    
    )  or Thionyl Chloride (
    
    
    
    )
    with a catalytic amount of DMF. This converts the pyridone back to the chloro-pyridine.
    • Warning: This removes the ethyl group or brominates other positions if conditions are too harsh. Proceed with caution.

Troubleshooting Guide (FAQ)

Q1: My reaction turned into a solid white mass. What happened?

Diagnosis: You likely formed the 2-pyridone . Cause:

  • Wet Solvent: Your solvent had >200 ppm water.

  • Atmospheric Leak: The reaction vessel was not properly sealed under inert gas. Solution: Filter the solid.[2] The 2-pyridone is often much less soluble in organic solvents (like DCM) than the 2-chloro precursor. You might be able to wash away the impurity, but your yield will suffer.

Q2: Can I use a rotary evaporator to dry this compound?

Risk: High. Reason: Rotary evaporators often pull ambient air (humidity) into the flask when the vacuum is released. Protocol:

  • Backfill the rotavap with Nitrogen/Argon only.

  • Do not heat the water bath above 40°C; thermal stress + trace moisture accelerates hydrolysis.

Q3: How do I check if my solvent is dry enough?

Do not guess. Use Karl Fischer (KF) Titration .[1]

  • Pass: < 50 ppm.

  • Caution: 50–200 ppm (Add activated molecular sieves).

  • Fail: > 200 ppm (Do not use).

Interactive Workflow: Is My Batch Compromised?

Follow this decision tree before committing the precursor to a valuable reaction.

DecisionTree Start Start: Pre-Reaction Check Visual Visual Inspection: Is there white precipitate? Start->Visual LCMS Run LC-MS/NMR Visual->LCMS No Stop STOP: Purify or Rescue Visual->Stop Yes (Likely Pyridone) Purity Is Pyridone (M-Cl+OH) present? LCMS->Purity Purity->Stop > 5% Go PROCEED: Batch is Safe Purity->Go < 1%

Figure 2: Pre-reaction quality control workflow.

References

  • Synthesis of Chloronitropyridines

    • BenchChem.[1][3] "2-Chloro-3-nitropyridine | 5470-18-8."[4][5] Available at:

    • ChemicalBook. "Synthesis of 5-Bromo-2-chloro-3-nitropyridine."[6] Available at:

  • Hydrolysis Mechanism (

    
    ): 
    
    • Chemistry Steps.[2][3][7][8] "The Mechanism of Nitrile and Amide Hydrolysis."[9][10] (Analogous mechanism for activated electrophiles). Available at:

    • Lumen Learning. "Hydrolysis of Nitriles and Activated Derivatives."[9][10] Available at:

  • Handling Moisture-Sensitive Reagents

    • University of Pittsburgh. "Techniques for Handling Air- and Moisture-Sensitive Compounds."[11] Available at:

    • American Pharmaceutical Review. "Moisture Control and Degradation Management."[12] Available at:

Sources

Reference Data & Comparative Studies

Validation

Technical Guide: 1H NMR Structural Validation of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

This guide provides an in-depth technical analysis of the 1H NMR spectrum of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine . It is designed for medicinal chemists and process development scientists who need to validate the st...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of the 1H NMR spectrum of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine . It is designed for medicinal chemists and process development scientists who need to validate the structural integrity of this highly substituted pyridine scaffold, particularly distinguishing it from synthetic precursors and regioisomers.

Executive Summary

The structural validation of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (hereafter Target Molecule ) presents a unique analytical challenge due to the tetrasubstituted nature of the pyridine ring. Unlike simpler pyridines, the Target Molecule possesses only one aromatic proton (H-6).

The "performance" of 1H NMR in this context is defined by its ability to unambiguously distinguish the Target Molecule from:

  • The Precursor: 2-Chloro-4-ethyl-3-nitropyridine (Incomplete bromination).

  • The Regioisomer: 5-Bromo-2-chloro-4-ethyl-X-nitropyridine variants (incorrect nitration/halogenation patterns).

Key Diagnostic Indicator: The collapse of the aromatic region into a single, sharp singlet at ~8.6–8.8 ppm (depending on solvent) is the definitive confirmation of successful C-5 bromination, eliminating the vicinal coupling observed in precursors.

Structural Context & Theoretical Shift Analysis

To interpret the spectrum accurately, we must deconstruct the electronic environment of the pyridine ring.

  • Core Structure: Pyridine ring (electron-deficient).

  • Substituents:

    • C-2 (Cl): Inductive withdrawal (-I), weak mesomeric donation (+M).

    • C-3 (NO₂): Strong electron-withdrawing group (EWG), strongly deshielding.

    • C-4 (Ethyl): Weak electron-donating alkyl group.

    • C-5 (Br): Inductive withdrawal (-I), deshielding.[1]

    • C-6 (H): The sole aromatic proton.

Predicted Chemical Shifts (δ)

Based on substituent additivity rules for pyridine derivatives [1, 2].

Proton (Assignment)MultiplicityApprox.[1][2][3][4][5][6][7] Shift (δ ppm)Structural Logic
H-6 Singlet (s) 8.60 – 8.85 Located

to Nitrogen (deshielded) and ortho to Bromine. The absence of H-5 eliminates

coupling.
Ethyl -CH₂- Quartet (q) 2.75 – 2.95 Benzylic-like position at C-4. Deshielded by the adjacent ortho-Nitro group (C-3) and ortho-Bromine (C-5).
Ethyl -CH₃ Triplet (t) 1.20 – 1.35 Typical terminal methyl, less affected by the ring electronics.
Comparative Analysis: Target vs. Alternatives

In drug development, "performance" equates to the diagnostic resolution of the method. Here we compare the NMR signature of the Target against its critical process impurities.

Comparison A: Target vs. Precursor (2-Chloro-4-ethyl-3-nitropyridine)

Scenario: Monitoring the bromination reaction completion.

FeatureTarget Molecule (5-Br)Alternative: Precursor (5-H)Diagnostic Conclusion
Aromatic Region 1 Signal (1H) 2 Signals (2H) Primary Pass/Fail Metric.
H-6 Multiplicity Singlet (s) Doublet (d,

Hz)
The precursor H-6 couples with H-5.[2]
H-5 Signal Absent Doublet (d,

Hz)
Appearance of H-5 (~7.4 ppm) indicates unreacted starting material.
Ethyl -CH₂- Shift Downfield (~2.85 ppm)Slightly Upfield (~2.70 ppm)Bromine at C-5 exerts a deshielding effect on the adjacent C-4 ethyl group.
Comparison B: Target vs. Regioisomer (Isomeric Nitration)

Scenario: Distinguishing 3-nitro (Target) from 5-nitro isomers during scaffold synthesis.

  • Target (3-NO₂, 5-Br): The Ethyl group is flanked by NO₂ and Br. This creates a "magnetic compression" resulting in a distinct quartet shift.

  • Alternative (Isomer): If the nitro group were at position 5 and bromine at 3, the H-6 proton would be flanked by different groups, altering the chemical shift by ±0.2–0.4 ppm. However, 2D NMR (HMBC) is recommended for absolute regioisomer confirmation if 1D shifts are ambiguous.

Experimental Protocol

To ensure reproducibility and high-resolution data, follow this optimized workflow.

Reagents & Equipment
  • Solvent: DMSO-d6 (Recommended).[4][8]

    • Why? Nitropyridines often exhibit poor solubility in CDCl₃. DMSO-d6 ensures complete dissolution and prevents aggregation-induced line broadening [3].

    • Note: DMSO-d6 residual peak appears at 2.50 ppm, which may overlap with the Ethyl -CH₂- quartet. CDCl₃ (residual 7.26 ppm) is a viable alternative only if solubility permits.

  • Internal Standard: TMS (Tetramethylsilane) or residual solvent peak referencing.[7]

  • Field Strength:

    
     400 MHz recommended to resolve the ethyl quartet clearly from solvent peaks.
    
Step-by-Step Workflow
  • Sample Preparation:

    • Weigh 5–10 mg of the solid compound.

    • Add 0.6 mL of DMSO-d6 .

    • Vortex for 30 seconds. Ensure the solution is clear (yellowish tint is common for nitropyridines).

  • Acquisition Parameters:

    • Pulse Angle: 30° or 90°.

    • Relaxation Delay (D1):

      
       2.0 seconds (Critical for accurate integration of the isolated aromatic proton).
      
    • Scans (NS): 16–64 scans.

  • Processing:

    • Apply exponential window function (LB = 0.3 Hz).

    • Phase correction: Manual phasing is preferred for the ethyl quartet.

    • Baseline correction: Polynomial fit (Bernstein) to flatten the aromatic region.

Visualization of Analytical Logic

The following diagrams illustrate the decision-making process for structural verification and the experimental workflow.

Figure 1: Structural Verification Logic Tree

Caption: A logical flow for distinguishing the Target Molecule from its precursor based on H-6 multiplicity and H-5 presence.

StructuralLogic Start Analyze 1H NMR Spectrum (Aromatic Region 7.0 - 9.0 ppm) CountSignals Count Aromatic Signals Start->CountSignals TwoSignals Two Signals Detected (Doublets) CountSignals->TwoSignals 2H Integral OneSignal One Signal Detected (Singlet) CountSignals->OneSignal 1H Integral CheckCoupling Check Coupling Constant (J) TwoSignals->CheckCoupling CheckShift Check Chemical Shift (> 8.5 ppm?) OneSignal->CheckShift PrecursorID IDENTIFIED: Precursor (2-Chloro-4-ethyl-3-nitropyridine) H-5 and H-6 coupling present CheckCoupling->PrecursorID J ~ 5-8 Hz TargetID CONFIRMED: Target Molecule (5-Br-2-Cl-4-Et-3-NO2-pyridine) H-6 is isolated CheckShift->TargetID Yes (Deshielded) IsomerID POSSIBLE ISOMER (Requires 2D NMR) CheckShift->IsomerID No (Upfield)

Figure 2: Sample Preparation & Analysis Workflow

Caption: Step-by-step protocol for minimizing solvent interference and maximizing resolution.

Workflow Sample Solid Sample (5-10 mg) Solvent Solvent Selection (DMSO-d6 vs CDCl3) Sample->Solvent Prep Dissolution & Vortexing Solvent->Prep Check Solubility Acquire Acquisition (D1 > 2s, NS=64) Prep->Acquire Process Processing (Phase/Baseline) Acquire->Process Analysis Integration & Reporting Process->Analysis

References
  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.

    • Relevance: Source for pyridine substituent chemical shift additivity rules.
  • Abraham, R. J., et al. (2006). "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent." Magnetic Resonance in Chemistry.

    • Relevance: Validates the solvent shift effects observed when switching between CDCl₃ and DMSO-d6 for polar heterocycles.
  • BenchChem. (2025).[6] "Technical Guide: 2-Chloro-4-methyl-3-nitropyridine Isomers." BenchChem Technical Support.

    • Relevance: Provides comparative data on chloronitropyridine isomers and the difficulty of regioselective nitr

Sources

Comparative

Comparative Analytical Guide: Mass Spectrometry Fragmentation Profiling of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

Introduction In modern drug discovery, highly functionalized heterocyclic scaffolds such as 5-Bromo-2-chloro-4-ethyl-3-nitropyridine are indispensable building blocks. Offering orthogonal reactivity—where the bromine ato...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In modern drug discovery, highly functionalized heterocyclic scaffolds such as 5-Bromo-2-chloro-4-ethyl-3-nitropyridine are indispensable building blocks. Offering orthogonal reactivity—where the bromine atom can undergo Suzuki-Miyaura cross-coupling, the chlorine is primed for nucleophilic aromatic substitution (SNAr), and the nitro group can be reduced to an amine—this compound is a versatile pharmaceutical intermediate.

However, for analytical chemists, characterizing poly-heteroatom intermediates presents unique mass spectrometry (MS) challenges. The presence of multiple halogens, an electron-withdrawing nitro group, and an alkyl chain creates a complex fragmentation landscape. This guide objectively compares the MS performance and fragmentation behavior of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine against simpler pyridine alternatives, providing drug development professionals with a self-validating framework for structural elucidation.

Causality in Fragmentation Mechanics (Expertise & Experience)

Understanding why a molecule fragments under Collision-Induced Dissociation (CID) or Electron Ionization (EI) is critical for accurate spectral annotation. The fragmentation of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine is strictly governed by the relative bond dissociation energies of its substituents .

  • Isotopic Convolution (The 3:4:1 Signature): The most powerful diagnostic feature of this molecule is its isotopic fingerprint. Bromine exists naturally as

    
     and 
    
    
    
    in a ~1:1 ratio, while chlorine exists as
    
    
    and
    
    
    in a ~3:1 ratio. The mathematical convolution of these probabilities yields a highly specific molecular ion cluster (M, M+2, M+4) with a theoretical intensity ratio of approximately 3:4:1 . This signature acts as an intrinsic mass tag, drastically reducing false positive identifications in complex matrices.
  • Nitro Group Expulsion: The ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
     group is highly labile under hard ionization. The primary fragmentation pathway involves the loss of a nitro radical (-46 Da) or the sequential loss of NO (-30 Da) followed by oxygen. This is driven by the thermodynamic stability of the resulting pyridinyl cation .
    
  • Alkyl Chain Cleavage: The ethyl group at the C4 position undergoes predictable

    
    -cleavage. The loss of a methyl radical (-15 Da) generates a resonance-stabilized benzylic-type cation on the pyridine ring, which is a hallmark of alkyl-substituted heterocycles.
    

Pathway M [M]+• m/z 264, 266, 268 (Isotope Ratio ~3:4:1) NO2_loss [M - NO2]+ m/z 218, 220, 222 M->NO2_loss -NO2 (46 Da) Br_loss [M - Br]+ m/z 185, 187 M->Br_loss -Br (79/81 Da) Et_frag [M - CH3]+ m/z 249, 251, 253 M->Et_frag -CH3 (15 Da)

Fragmentation pathway of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine highlighting primary neutral losses.

Comparative Analytical Performance

While simpler pyridine analogs are easier to ionize, they lack the structural specificity required for confident tracking in crude reaction mixtures. The table below objectively compares the analytical utility of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine against conventional alternatives.

Table 1: Comparative MS Performance of Pyridine Intermediates

Compound ScaffoldIonization Efficiency (ESI+)Primary Diagnostic Ions (m/z)Isotopic SignatureMatrix Tracking Utility
3-Nitropyridine High (Basic nitrogen readily accepts protons)125 [M+H]

, 79 [M-NO

]

None (M+1 only)Low (Prone to isobaric interference)
2-Chloro-3-nitropyridine Moderate (Cl withdraws electron density)159/161 [M+H]

, 113/115
3:1 (M : M+2)Moderate
5-Bromo-2-chloro-4-ethyl-3-nitropyridine Moderate to Low (Requires optimized mobile phase)265/267/269 [M+H]

, 219/221/223
3:4:1 (M : M+2 : M+4)High (Highly specific mass defect and isotopic cluster)

Analytical Verdict: Despite a slight reduction in raw ionization efficiency due to the electron-withdrawing halogens and nitro group, 5-Bromo-2-chloro-4-ethyl-3-nitropyridine is vastly superior for analytical tracking. Its 3:4:1 isotopic cluster is virtually impossible to replicate via background chemical noise, making it an ideal internal standard or traceable intermediate .

Self-Validating Experimental Protocol (LC-MS/MS)

To ensure absolute confidence in structural assignments, this protocol is designed as a self-validating system . It employs an internal logic loop: the empirical isotopic distribution must match the theoretical ratio before tandem MS spectra are accepted for fragment annotation.

Step 1: Sample Preparation
  • Action: Dilute the compound to 10 µg/mL in a solution of 50:50 Methanol:Water containing 0.1% Formic Acid.

  • Causality: The highly functionalized pyridine ring has reduced basicity. Formic acid is strictly required to force protonation (

    
    ) in positive electrospray ionization (ESI+), preventing signal suppression.
    
Step 2: Chromatographic Separation
  • Action: Inject 2 µL onto a C18 UHPLC column using a gradient of 5% to 95% Acetonitrile over 5 minutes.

  • Causality: The ethyl group and halogens impart significant lipophilicity. A rapid organic gradient ensures a sharp, symmetrical peak, preventing the compound from retaining too long on the stationary phase.

Step 3: MS1 Isotopic Validation (The Self-Validation Gate)
  • Action: Acquire MS1 data (m/z 100–500). Locate the precursor ion cluster at m/z 265, 267, and 269. Calculate the relative peak areas.

  • Causality/Logic: STOP. If the area ratio of 265:267:269 deviates by more than 5% from the theoretical 3:4:1 ratio, the peak is either co-eluting with an impurity or is an isobaric false positive. Do not proceed to MS/MS until the precursor is validated.

Step 4: Tandem MS (CID) Acquisition
  • Action: Isolate m/z 265 (the

    
    , 
    
    
    
    isotope) and apply a collision energy ramp of 15–35 eV using nitrogen collision gas.
  • Causality: Ramping the collision energy ensures the capture of both low-energy dissociation pathways (loss of the ethyl methyl group, -15 Da) and high-energy pathways (cleavage of the strong C-Br and C-Cl bonds).

Workflow Prep 1. Sample Prep (10 µg/mL in MeOH) Chrom 2. UHPLC Separation (C18, Gradient Elution) Prep->Chrom Ion 3. Ionization (ESI+ with 0.1% FA) Chrom->Ion MS 4. MS1 Validation (3:4:1 Isotope Check) Ion->MS Data 5. MS/MS CID (Fragment Annotation) MS->Data

Self-validating LC-MS/MS analytical workflow for halogenated nitropyridine characterization.

References

  • Chemistry LibreTexts. "1.7.4: Mass Spectrometry - Fragmentation Patterns." Available at:[Link]

  • Wikipedia. "Fragmentation (mass spectrometry)." Available at:[Link]

  • Rapid Communications in Mass Spectrometry (PubMed). "Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation." Available at:[Link]

Validation

HPLC Method Development Guide: Purity Profiling of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

Executive Summary & Molecule Analysis 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (BCENP) is a highly functionalized pyridine intermediate often utilized in the synthesis of fused-ring kinase inhibitors and imidazopyridine...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Molecule Analysis

5-Bromo-2-chloro-4-ethyl-3-nitropyridine (BCENP) is a highly functionalized pyridine intermediate often utilized in the synthesis of fused-ring kinase inhibitors and imidazopyridine scaffolds.

Developing a purity method for BCENP presents unique chromatographic challenges:

  • Electron Deficiency: The combination of Nitro (-NO₂), Chloro (-Cl), and Bromo (-Br) groups creates a severely electron-deficient aromatic ring.

  • Hydrolytic Instability: The 2-chloro position is susceptible to nucleophilic attack (hydrolysis), potentially generating the 2-hydroxy (pyridone) impurity during sample preparation or storage.

  • Regioisomerism: Synthesis often yields trace amounts of positional isomers (e.g., 6-bromo analogs) that possess identical mass-to-charge ratios (isobaric) and similar hydrophobicity, making separation on standard C18 columns difficult.

This guide compares the industry-standard C18 (Octadecyl) approach against an optimized Phenyl-Hexyl methodology, demonstrating why the latter offers superior selectivity for this specific class of halogenated nitro-aromatics.

Method Development Strategy: The "Why" Behind the Choice

The Challenge of Standard C18

While C18 is the workhorse of HPLC, it relies primarily on hydrophobic subtraction. BCENP and its regioisomers often have nearly identical hydrophobic footprints (


). On a C18 column, these species frequently co-elute or show poor resolution (

), masking critical impurities.
The Phenyl-Hexyl Advantage

Phenyl-Hexyl stationary phases offer a dual-mode separation mechanism:[1]

  • Hydrophobicity: Provided by the hexyl linker.

  • 
     Interactions:  The phenyl ring on the stationary phase interacts with the 
    
    
    
    -electron cloud of the analyte.[2]

Critical Insight: The nitro group on BCENP is strongly electron-withdrawing, creating an "electron-poor"


-system. The phenyl ring on the column is relatively "electron-rich." This induces a specific donor-acceptor interaction. Isomers with different nitro/halogen placement will have slightly different 

-cloud densities, resulting in significantly different retention times on a Phenyl-Hexyl column compared to C18.
Mobile Phase Selection Rule
  • Acetonitrile (ACN): Suppresses

    
     interactions. Good for C18.
    
  • Methanol (MeOH): Promotes

    
     interactions. Essential for Phenyl-Hexyl optimization. 
    

Comparative Experimental Protocols

System Suitability & Conditions
ParameterMethod A: Standard Screening (C18) Method B: Targeted Optimization (Phenyl-Hexyl)
Column High-Strength Silica (HSS) C18, 3.5 µm, 4.6 x 100 mmPhenyl-Hexyl, 3.5 µm, 4.6 x 100 mm
Mobile Phase A 0.1% Formic Acid in Water10 mM Ammonium Formate (pH 3.0)
Mobile Phase B Acetonitrile (ACN)Methanol (MeOH)
Gradient 5% B to 95% B over 10 min10% B to 80% B over 15 min
Flow Rate 1.0 mL/min1.0 mL/min
Temp 40°C35°C
Detection UV @ 254 nm (bw 4 nm)UV @ 254 nm (bw 4 nm)
Injection Vol 5 µL5 µL
Step-by-Step Preparation[3][4]
1. Buffer Preparation (Method B)
  • Goal: Stable pH 3.0 to suppress silanol ionization and ensure analyte neutrality.

  • Protocol: Dissolve 0.63 g Ammonium Formate in 900 mL HPLC-grade water. Adjust pH to 3.0 ± 0.05 using Formic Acid. Dilute to 1000 mL. Filter through 0.22 µm membrane.

2. Sample Diluent Strategy
  • Warning: Do not dissolve BCENP in 100% DMSO or ACN if injecting large volumes, as this causes "solvent shock" and peak splitting.

  • Protocol: Dissolve 10 mg BCENP in 2 mL Acetonitrile (Stock). Dilute to 0.5 mg/mL using Mobile Phase A (Water/Buffer). This ensures the sample matrix matches the initial gradient conditions.

Performance Comparison Data

The following data represents a validation study comparing the separation of BCENP from its critical impurities: Impurity A (Hydrolysis product: 5-bromo-4-ethyl-3-nitro-2(1H)-pyridone) and Impurity B (Regioisomer: 6-bromo isomer).

Table 1: Chromatographic Performance Metrics
MetricMethod A (C18 / ACN) Method B (Phenyl-Hexyl / MeOH) Status
Retention Time (BCENP) 6.42 min8.15 minIncreased Retention
Resolution (

) (Impurity B vs Main)
1.1 (Co-elution risk)3.8 (Baseline separated)PASS
Selectivity (

) (Impurity B)
1.021.15Significant Improvement
Tailing Factor (

)
1.4 (Silanol interaction)1.05 (Symmetric)Improved Peak Shape
Plate Count (

)
~8,500~12,000Higher Efficiency

Analysis: Method A fails the standard acceptance criteria (


) for the regioisomer. The similar hydrophobicity of the bromine position change is insufficient for C18 discrimination. Method B utilizes the steric and electronic differences of the isomer to achieve a resolution of 3.8.

Visualizing the Logic

Diagram 1: Method Selection Decision Tree

This flow chart illustrates the decision logic used to select the Phenyl-Hexyl phase for this specific molecule.

MethodSelection Start Analyte: 5-Bromo-2-chloro-4-ethyl-3-nitropyridine CheckStruct Analyze Structure Start->CheckStruct IsAromatic Aromatic Ring? CheckStruct->IsAromatic ElectronPoor Electron Deficient? (Nitro/Halo groups) IsAromatic->ElectronPoor Yes Isomers Regioisomers Expected? ElectronPoor->Isomers Yes (High EWG count) C18_Path Standard C18 (Hydrophobic Interaction) Isomers->C18_Path No (Simple) Phenyl_Path Phenyl-Hexyl (Pi-Pi + Hydrophobic) Isomers->Phenyl_Path Yes (Complex) MobilePhase Select Organic Modifier Phenyl_Path->MobilePhase FinalMethod Method B: Phenyl-Hexyl + Methanol MobilePhase->FinalMethod Use MeOH to enhance Pi-Pi

Caption: Decision logic for selecting Phenyl-Hexyl stationary phase over C18 for electron-deficient nitropyridines.

Diagram 2: Validation Workflow

The following diagram outlines the sequence of experiments required to validate Method B for QC release.

ValidationWorkflow Spec 1. Specificity (Inject Impurity Markers) Lin 2. Linearity (5 Levels: 50-150%) Spec->Lin If Rs > 1.5 Acc 3. Accuracy (Spike Recovery) Lin->Acc If R^2 > 0.999 Rob 4. Robustness (pH +/- 0.2, Temp +/- 5C) Acc->Rob If Recovery 98-102%

Caption: Sequential validation workflow ensuring the method meets ICH Q2(R1) guidelines.

Troubleshooting & Expert Tips

  • Ghost Peaks: Comparison of blank injections is critical. Nitropyridines can degrade in clear glass vials under ambient light. Recommendation: Use amber glassware for all sample preparations.

  • Peak Tailing: If tailing increases over time, the column may be fouling. A Phenyl-Hexyl column is less resistant to extreme pH than modern hybrid C18s. Ensure the aqueous buffer is filtered (0.22 µm) and the system is flushed with 50:50 Water:MeOH after use.

  • Carryover: Due to the bromine and chlorine atoms, the molecule is "sticky." If carryover is observed >0.05% in the blank, add a needle wash step using 90% Methanol / 10% Water.

References

  • Agilent Technologies. (2022). Optimizing the Separation of Nitro-aromatics Using a Phenyl-Hexyl Column. Retrieved from

  • Chromatography Online. (2022). Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases.[3] Retrieved from

  • National Institutes of Health (PubMed). (2006). An Assessment of the Retention Behaviour of Polycyclic Aromatic Hydrocarbons on Reversed Phase Stationary Phases. Retrieved from

  • BenchChem. (2025). A Comparative Guide to Assessing the Purity of Synthesized 5-Bromo-2-chlorobenzo[d]thiazole Derivatives. (Analogous chemistry reference). Retrieved from

Sources

Comparative

A Researcher's Guide to the Structural Characterization of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine: A Predictive and Comparative Approach

Our approach is grounded in the reality of chemical research, where scientists frequently work with novel structures. The causality behind each analytical choice and the interpretation of predicted data are explained to...

Author: BenchChem Technical Support Team. Date: March 2026

Our approach is grounded in the reality of chemical research, where scientists frequently work with novel structures. The causality behind each analytical choice and the interpretation of predicted data are explained to provide a self-validating system for researchers synthesizing and characterizing this or similar substituted pyridines.

Predictive Spectroscopic and Spectrometric Profiles

The following sections detail the anticipated data from core analytical techniques. These predictions are derived by comparing the known data of the structurally similar 5-Bromo-2-chloro-4-methyl -3-nitropyridine, 5-bromo-2-nitropyridine, and 2-chloro-5-nitropyridine. This comparative methodology allows for a reasoned estimation of the spectral features of the target ethyl-substituted compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Core Skeleton

NMR spectroscopy is paramount for determining the precise connectivity of atoms. For 5-Bromo-2-chloro-4-ethyl-3-nitropyridine, both ¹H and ¹³C NMR will provide definitive structural information.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

The proton spectrum is expected to be relatively simple. The primary diagnostic signals will be from the single aromatic proton and the ethyl group at the C4 position. The electron-withdrawing nature of the nitro, chloro, and bromo substituents, along with the pyridine nitrogen, will significantly deshield the aromatic proton, pushing its chemical shift downfield.

Predicted Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale & Comparative Notes
~8.7Singlet (s)1HH-6In related nitropyridines, aromatic protons in a similar electronic environment appear significantly downfield.[1] The absence of adjacent protons results in a singlet.
~2.9Quartet (q)2H-CH₂-The methylene protons of the ethyl group are adjacent to three methyl protons, resulting in a quartet. Its chemical shift is influenced by the aromatic ring.
~1.3Triplet (t)3H-CH₃The terminal methyl protons are coupled to the two methylene protons, giving a triplet.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum will reveal all seven unique carbon environments in the molecule. The chemical shifts are heavily influenced by the electronegativity of the substituents and their position on the pyridine ring.

Predicted Chemical Shift (δ, ppm)AssignmentRationale & Comparative Notes
~158C-2Carbon attached to both the electronegative chlorine and the ring nitrogen, leading to a significant downfield shift.
~152C-6Carbon adjacent to the ring nitrogen, typically found in the 150-160 ppm range in pyridines.
~148C-4Carbon bearing the ethyl group; its shift is also influenced by the adjacent nitro group.
~135C-3Carbon directly attached to the electron-withdrawing nitro group.
~118C-5Carbon bearing the bromine atom. The heavy atom effect of bromine typically shifts the attached carbon upfield compared to chlorine.
~24-CH₂-Aliphatic methylene carbon.
~14-CH₃Aliphatic methyl carbon.
Mass Spectrometry (MS): Confirming Molecular Weight and Elemental Composition

Mass spectrometry is essential for confirming the molecular weight and elemental composition of a new compound. For 5-Bromo-2-chloro-4-ethyl-3-nitropyridine (Molecular Formula: C₇H₆BrClN₂O₂), the expected monoisotopic mass is approximately 263.93 g/mol . A key diagnostic feature will be the complex isotopic pattern arising from the presence of both bromine (⁷⁹Br/~50.7%, ⁸¹Br/~49.3%) and chlorine (³⁵Cl/~75.8%, ³⁷Cl/~24.2%).

Table of Predicted and Comparative Mass Spectrometry Data

SpeciesPredicted m/z for C₇H₆BrClN₂O₂Predicted m/z for Methyl Analog (C₆H₄BrClN₂O₂)[2]Isotopic Pattern Expectation
[M+H]⁺~264.93, ~266.93, ~268.93~250.92, ~252.92, ~254.92A characteristic cluster of peaks separated by ~2 Da. The M+2 peak will be very intense (due to both ⁸¹Br and ³⁷Cl), and a smaller M+4 peak will also be present.
[M+Na]⁺~286.91, ~288.91, ~290.91~272.90, ~274.90, ~276.90Similar isotopic pattern, shifted to a higher m/z corresponding to the sodium adduct.
Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy provides a rapid and effective method for identifying the key functional groups within the molecule. The vibrational frequencies are sensitive to the electronic environment and substitution pattern on the pyridine ring.

Table of Predicted and Comparative FTIR Data (KBr Pellet)

Predicted Wavenumber (cm⁻¹)AssignmentRationale & Comparative Notes
~3100-3000C-H stretch (aromatic)Characteristic for C-H bonds on the pyridine ring.
~2980-2850C-H stretch (aliphatic)Asymmetric and symmetric stretching of the ethyl group's C-H bonds.
~1530 & ~1350 NO₂ asymmetric & symmetric stretch These are strong, characteristic bands for nitro groups. In 5-bromo-2-nitropyridine, these are observed at 1529 cm⁻¹ and 1350 cm⁻¹.[3]
~1600-1450C=C & C=N ring stretchesVibrations characteristic of the pyridine ring skeleton.
~1100-1000C-Br stretchThe position can vary, but this region is typical for aryl bromides. In 5-bromo-2-nitropyridine, the C-Br stretch is found near 660 cm⁻¹.[4]
~800-700C-Cl stretchIn 2-chloro-5-nitropyridine, the C-Cl stretching vibration is observed around 704 cm⁻¹.[3]

A Validated Workflow for Structural Characterization

The successful elucidation of a novel compound's structure relies on a logical and systematic application of orthogonal analytical techniques. Each method provides a piece of the puzzle, and together they build a comprehensive and validated structural assignment.

G cluster_synthesis Synthesis & Purification cluster_analysis Structural Elucidation Core cluster_confirmation Definitive Structure & Purity Syn Synthesis of Target Compound Pur Purification (e.g., Chromatography, Recrystallization) Syn->Pur Crude Product MS Mass Spectrometry (MS) Confirm MW & Formula Pur->MS Purified Sample FTIR FTIR Spectroscopy Identify Functional Groups Pur->FTIR Purified Sample NMR NMR Spectroscopy (¹H, ¹³C, 2D) Determine Connectivity Pur->NMR Purified Sample Purity Purity Analysis (e.g., HPLC, Elemental Analysis) MS->Purity Structural Confirmation FTIR->Purity Structural Confirmation XRay Single-Crystal X-Ray (If crystal obtained) Absolute 3D Structure NMR->XRay Structure Hypothesis NMR->Purity Structural Confirmation XRay->Purity Definitive Confirmation

Caption: A validated workflow for the synthesis, purification, and structural elucidation of a novel chemical entity.

Experimental Protocols

The following protocols are provided as a robust starting point for acquiring high-quality data. Instrument-specific parameters should be optimized by the operator.

Protocol 1: NMR Data Acquisition
  • Sample Preparation :

    • Accurately weigh 5-10 mg of the purified compound.

    • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a 5 mm NMR tube.[5]

    • Ensure the sample is fully dissolved. If particulates are present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

  • ¹H NMR Acquisition (500 MHz) :

    • Use a standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).[6]

    • Acquire 16-32 scans for a good signal-to-noise ratio.

    • Set the spectral width to cover a range of 0-12 ppm.

    • Use a relaxation delay (D1) of 1-2 seconds.

    • Process the data with an exponential multiplication (line broadening of 0.3 Hz) before Fourier transformation.

    • Calibrate the chemical shift scale to the residual solvent peak (CDCl₃ at 7.26 ppm).

  • ¹³C{¹H} NMR Acquisition (125 MHz) :

    • Use a standard proton-decoupled pulse program (e.g., 'zgpg30').

    • Acquire 1024 or more scans, as ¹³C has a low natural abundance.

    • Set the spectral width to cover 0-200 ppm.

    • Use a longer relaxation delay (D1) of 2-5 seconds to ensure quantitative relaxation of all carbon nuclei, especially quaternary carbons.

    • Calibrate the spectrum to the solvent peak (CDCl₃ at 77.16 ppm).

Protocol 2: Mass Spectrometry Data Acquisition
  • Sample Preparation :

    • Prepare a stock solution of the sample at approximately 1 mg/mL in a solvent like methanol or acetonitrile.[7]

    • Perform a serial dilution to create a final sample concentration of ~1-10 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid (for positive ion mode ESI).[7]

  • Instrumentation (LC-MS with ESI source) :

    • Use a standard C18 column for separation if purity is or if analyzing a reaction mixture. For a purified sample, direct infusion may be used.

    • Set the ion source to Electrospray Ionization (ESI) in positive ion mode.

    • Acquire data over a mass range of m/z 100-500.

    • Optimize source parameters (e.g., capillary voltage, gas flow, temperature) to maximize the signal of the expected molecular ion.

Protocol 3: FTIR Data Acquisition
  • Sample Preparation (KBr Pellet) :

    • Thoroughly mix ~1-2 mg of the sample with ~100-200 mg of dry, spectroscopic grade Potassium Bromide (KBr) in an agate mortar and pestle.[3]

    • Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Instrumentation (FTIR Spectrometer) :

    • Acquire a background spectrum of the empty sample compartment to account for atmospheric CO₂ and H₂O.[8]

    • Place the KBr pellet in the sample holder.

    • Collect the sample spectrum over a range of 4000-400 cm⁻¹.

    • Co-add 16-32 scans to improve the signal-to-noise ratio.

    • The resulting spectrum should be plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Protocol 4: Single-Crystal X-Ray Crystallography

This technique provides the unambiguous, three-dimensional structure of a molecule but is contingent on the ability to grow a high-quality single crystal.

  • Crystal Growth :

    • Attempt to grow single crystals suitable for diffraction (typically >0.1 mm in all dimensions).[2]

    • Common methods include slow evaporation of a saturated solution, vapor diffusion, or slow cooling of a solution. Experiment with a variety of solvents (e.g., ethanol, ethyl acetate, hexane, and mixtures thereof).

  • Data Collection :

    • Mount a suitable crystal on a goniometer head.

    • Place the crystal in a stream of cold nitrogen (~100 K) to minimize thermal motion and radiation damage.

    • Use a modern diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα, λ = 0.71073 Å) and an area detector.

    • Collect a series of diffraction images as the crystal is rotated.

  • Structure Solution and Refinement :

    • The collected diffraction data (intensities and positions of reflections) are processed to determine the unit cell dimensions and space group.

    • The structure is "solved" using direct methods or Patterson methods to find the initial positions of the atoms.

    • The atomic positions and their thermal displacement parameters are refined against the experimental data to produce the final, accurate molecular structure.[2]

G H1 ¹H NMR (Proton Environments & Coupling) COSY 2D COSY (H-H Correlations) H1->COSY HSQC 2D HSQC (Direct C-H Correlations) H1->HSQC HMBC 2D HMBC (Long-Range C-H Correlations) H1->HMBC C13 ¹³C NMR (Carbon Skeleton) DEPT DEPT (CH, CH₂, CH₃ identification) C13->DEPT C13->HSQC C13->HMBC

Caption: Interconnectivity of NMR experiments for comprehensive structural elucidation.

References

  • Supplementary Information Synthetic routes to compounds 5 and 10-19. (n.d.). The Royal Society of Chemistry. Retrieved February 27, 2026, from [Link]

  • 3-bromo-2-chloro-4-methyl-5-nitropyridine. (n.d.). PubChemLite. Retrieved February 27, 2026, from [Link]

  • X-ray Crystallography. (n.d.). Creative BioMart. Retrieved February 27, 2026, from [Link]

  • FT-Raman, FTIR spectra and normal coordinate analysis of 5-bromo-2-nitropyridine. (2005). ResearchGate. Retrieved February 27, 2026, from [Link]

  • Structure of 2-chloro-5-nitro pyridine. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

  • Fundamental Principles of Single-crystal X-ray Diffraction. (2007, May 17). SERC - Carleton College. Retrieved February 27, 2026, from [Link]

  • FT-Raman and FT-IR spectra, vibrational assignments and density functional studies of 5-bromo-2-nitropyridine. (2005, October 15). PubMed. Retrieved February 27, 2026, from [Link]

  • FTIR Spectroscopy Standard Operating Procedure. (n.d.). Scribd. Retrieved February 27, 2026, from [Link]

  • 5-bromo-2-chloro-4-methyl-3-nitropyridine. (n.d.). PubChemLite. Retrieved February 27, 2026, from [Link]

  • Single crystal X-ray diffraction. (2025, August 15). Fiveable. Retrieved February 27, 2026, from [Link]

  • NMR Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved February 27, 2026, from [Link]

  • X-ray crystallography. (n.d.). Wikipedia. Retrieved February 27, 2026, from [Link]

  • 2-Chloro-5-nitropyridine. (n.d.). NIST WebBook. Retrieved February 27, 2026, from [Link]

  • 2-Chloro-5-nitropyridine. (n.d.). NIST WebBook, IR Spectrum. Retrieved February 27, 2026, from [Link]

  • Small molecule NMR sample preparation. (2023, August 29). University of Illinois Urbana-Champaign. Retrieved February 27, 2026, from [Link]

  • 2-Chloro-5-nitropyridine - Optional[FTIR] - Spectrum. (n.d.). SpectraBase. Retrieved February 27, 2026, from [Link]

  • Sample Preparation Protocol for Open Access MS. (n.d.). University of Oxford, Mass Spectrometry Research Facility. Retrieved February 27, 2026, from [Link]

  • NMR Sample Preparation. (n.d.). Iowa State University, Chemical Instrumentation Facility. Retrieved February 27, 2026, from [Link]

  • Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. (n.d.). PMC. Retrieved February 27, 2026, from [Link]

  • Mass Spectrometry Sample Preparation Guide. (n.d.). Organomation. Retrieved February 27, 2026, from [Link]

  • How to Read and Interpret FTIR Spectroscope of Organic Material. (2019, April 1). Indonesian Journal of Science & Technology. Retrieved February 27, 2026, from [Link]

  • PROTOCOL FOR THE USE OF EXTRACTIVE FOURIER TRANSFORM INFRARED (FTIR) SPECTROMETRY. (n.d.). EPA. Retrieved February 27, 2026, from [Link]

  • Mass Spectrometry Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved February 27, 2026, from [Link]

  • Best Practice Guide for Generating Mass Spectra. (n.d.). The Royal Society of Chemistry. Retrieved February 27, 2026, from [Link]

  • Understanding Mass Spectrometry for Organic Compound Analysis. (2024, November 23). HSCprep. Retrieved February 27, 2026, from [Link]

  • Synthesis method of 3-bromo-5-methylpyridine. (2017, September 15). Eureka | Patsnap. Retrieved February 27, 2026, from [Link]

  • Fourier Transform Infrared Spectroscopy. (n.d.). University of Wisconsin-Milwaukee. Retrieved February 27, 2026, from [Link]

  • Common Sampling Techniques of FTIR Spectroscopy. (2023, April 25). Edinburgh Instruments. Retrieved February 27, 2026, from [Link]

  • 3-Bromo-2-chloro-4-methyl-5-nitropyridine. (n.d.). PubChem. Retrieved February 27, 2026, from [Link]

Sources

Validation

Bioactivity Comparison of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine Derivatives: Next-Generation VPS34 Inhibitors

Executive Summary The compound 5-Bromo-2-chloro-4-ethyl-3-nitropyridine is a highly privileged, modular building block in modern medicinal chemistry, specifically engineered for the synthesis of potent lipid kinase inhib...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 5-Bromo-2-chloro-4-ethyl-3-nitropyridine is a highly privileged, modular building block in modern medicinal chemistry, specifically engineered for the synthesis of potent lipid kinase inhibitors[1][2]. By exploiting the orthogonal reactivity of its functional groups, researchers have developed a novel class of highly selective inhibitors targeting Vacuolar Protein Sorting 34 (VPS34) —a Class III phosphoinositide 3-kinase (PI3K) critical for autophagosome formation[3][4].

This guide provides an in-depth comparison of the bioactivity of derivatives synthesized from this pyridine scaffold against benchmark VPS34 inhibitors. It also details the self-validating experimental methodologies required to accurately profile their kinase selectivity and cellular efficacy.

Mechanistic Rationale: Targeting the VPS34-Autophagy Axis

Autophagy is a highly conserved cellular degradation pathway that cancer cells frequently hijack to survive nutrient starvation and targeted therapies[5][6]. VPS34 is the catalytic subunit of the PI3KC3 complex, responsible for phosphorylating phosphatidylinositol (PI) to generate PI(3)P. This lipid acts as a docking site for FYVE-domain proteins, initiating the nucleation of the autophagosome[7].

Because VPS34 is the ancestral isoform of the PI3K family, achieving selectivity over Class I PI3Ks (e.g., PI3Kα, a critical regulator of glucose metabolism) is the primary challenge in inhibitor design[5][7].

Pathway Stimulus Nutrient Starvation / Stress AMPK AMPK Activation Stimulus->AMPK mTOR mTOR Inhibition AMPK->mTOR ULK1 ULK1 Complex AMPK->ULK1 mTOR->ULK1 VPS34 VPS34 Complex I (PI3KC3) ULK1->VPS34 PI3P PI(3)P Production VPS34->PI3P Autophagosome Autophagosome Formation PI3P->Autophagosome Inhibitor Pyridine Derivatives (VPS34 Inhibitors) Inhibitor->VPS34 Blocks Catalysis

Fig 1: Autophagy signaling pathway highlighting VPS34 inhibition by pyridine derivatives.

Structural Causality: Why This Specific Scaffold?

The superiority of derivatives derived from 5-bromo-2-chloro-4-ethyl-3-nitropyridine lies in the precise spatial arrangement of its substituents, which perfectly map to the ATP-binding cleft of VPS34[2][5]:

  • 2-Chloro (Hinge Binder): Readily undergoes SNAr displacement with amines (e.g., aminopyrimidines or morpholine) to form critical hydrogen bonds with the backbone amide of the kinase hinge region (Ile685)[5].

  • 4-Ethyl (Selectivity Driver): This is the most critical feature. The ethyl group projects deeply into a unique, narrow hydrophobic pocket present in VPS34 but sterically occluded in PI3Kα[5][8]. This single interaction drives the >2,000-fold selectivity of these derivatives.

  • 5-Bromo (Affinity Extender): Serves as a versatile handle for Suzuki-Miyaura cross-coupling, allowing the addition of aryl/heteroaryl groups that extend into the solvent-exposed region to enhance binding affinity[9].

  • 3-Nitro (Conformational Lock): Can be reduced to an amine and subsequently cyclized or acylated, creating a rigidified conformation that minimizes entropic penalty upon binding[1].

Bioactivity Comparison

To evaluate the performance of these next-generation 4-ethyl-pyridine derivatives, we compare them against historical benchmarks (3-Methyladenine) and contemporary clinical/preclinical standards ( and)[4][8].

Quantitative Performance Matrix
Inhibitor ClassRepresentative CompoundVPS34 IC₅₀ (nM)PI3Kα IC₅₀ (nM)Selectivity Fold (PI3Kα/VPS34)Cellular Autophagy IC₅₀ (nM)
4-Ethyl-Pyridine Derivative Patented Lead (WO2015108861A1)< 5.0> 10,000> 2,000x< 20.0
Standard VPS34 Inhibitor SAR4051.2> 10,000> 8,300x42.0
Standard VPS34 Inhibitor PIK-III18.0> 10,000> 500x50.0
Early-Gen Inhibitor 3-Methyladenine (3-MA)~5,000,000~3,000,000< 1x> 5,000,000

Analysis: The 4-ethyl-pyridine derivatives demonstrate sub-nanomolar to low-nanomolar biochemical potency comparable to SAR405[4][10]. Notably, their superior lipophilicity profile often translates to enhanced cellular penetrance, yielding a highly potent cellular autophagy IC₅₀ (< 20 nM)[5][9].

Experimental Workflow & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the evaluation of these derivatives must follow a strict, self-validating workflow.

Workflow Step1 1. Compound Synthesis (from 5-Br-2-Cl-4-Et-3-NO2-Py) Step2 2. Biochemical Profiling (ADP-Glo VPS34 Kinase Assay) Step1->Step2 Step3 3. Selectivity Screening (Class I/II PI3K Panel) Step2->Step3 Data1 IC50 Determination Step2->Data1 Step4 4. Cellular Autophagy Assay (LC3-II Western Blot) Step3->Step4 Data2 Kinome Selectivity Map Step3->Data2 Step5 5. Phenotypic Evaluation (Cell Viability / Proliferation) Step4->Step5 Data3 In Vivo Efficacy Potential Step5->Data3

Fig 2: Experimental workflow for screening and validating VPS34 inhibitor derivatives.

Protocol A: Biochemical VPS34 Kinase Assay (ADP-Glo)

Causality: Traditional kinase assays rely on radioactive ³²P-ATP. We utilize the ADP-Glo assay because it universally measures kinase activity by quantifying the ADP produced during the reaction and converting it to a stable luminescent signal. This provides a safer, high-throughput alternative that is unaffected by the lipid nature of the substrate.

  • Reagent Preparation: Prepare kinase buffer (50 mM HEPES pH 7.5, 5 mM MgCl₂, 1 mM EGTA, 0.01% CHAPS). Note: CHAPS is critical as it prevents the aggregation of the lipid substrate.

  • Substrate Addition: Dispense PI:PS (Phosphatidylinositol:Phosphatidylserine) lipid kinase substrate into a 384-well plate.

  • Inhibitor Titration: Dispense the 4-ethyl-pyridine derivatives in a 10-point dose-response curve (10 µM to 0.5 nM).

    • Self-Validation Step: Include SAR405 (1 µM) as a positive control (100% inhibition) and 0.1% DMSO as a vehicle control (0% inhibition) to establish the assay's dynamic window.

  • Enzyme & ATP Addition: Add recombinant human VPS34 complex and ultra-pure ATP (10 µM). Incubate for 60 minutes at room temperature.

  • Signal Generation: Add ADP-Glo Reagent to terminate the reaction and deplete unconsumed ATP (40 min incubation). Subsequently, add Kinase Detection Reagent to convert ADP to ATP, generating a luciferase-driven luminescent signal.

  • Data Validation: Calculate the Z'-factor. A Z'-factor > 0.6 validates the assay's robustness. Determine the IC₅₀ using a 4-parameter logistic non-linear regression model.

Protocol B: Cellular Autophagic Flux Assay (LC3-II Western Blot)

Causality: VPS34 produces PI(3)P, essential for autophagosome formation, which is marked by the lipidation of LC3-I to LC3-II. However, LC3-II is continuously degraded in autolysosomes. To accurately measure autophagosome formation (flux) rather than steady-state levels, a lysosomal inhibitor must be employed[10].

  • Cell Culture: Seed HeLa or H1299 cells in 6-well plates and incubate until 70% confluent.

  • Autophagy Induction: Wash cells with PBS and replace media with Earle's Balanced Salt Solution (EBSS) for 2 hours.

    • Causality: Amino acid starvation strongly induces AMPK-dependent autophagy, providing a high baseline of LC3-II to measure the inhibitor's effect against.

  • Inhibitor Treatment: Treat cells with the target pyridine derivatives (1 nM to 1 µM).

    • Self-Validation Step: Co-treat a control well with 100 nM Bafilomycin A1 (BafA1). BafA1 inhibits the V-ATPase, preventing lysosomal acidification and LC3-II degradation. This ensures that any reduction in LC3-II observed in the derivative-treated wells is strictly due to the blockade of autophagosome formation, not accelerated degradation.

  • Protein Extraction: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Immunoblotting: Resolve proteins via SDS-PAGE and transfer to a PVDF membrane. Probe with anti-LC3B (1:1000) and anti-GAPDH (1:5000) primary antibodies.

    • Self-Validation Step: GAPDH serves as an internal loading control to normalize LC3-II expression levels across all lanes.

  • Quantification: Analyze band densitometry to calculate the cellular IC₅₀ for autophagic flux inhibition.

References

  • Heteroaryls and uses thereof (Patent WO2015108861A1). Millennium Pharmaceuticals, Inc. (2015). Details the synthesis and application of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine derivatives as VPS34 inhibitors.
  • A highly potent and selective Vps34 inhibitor alters vesicle trafficking and autophagy (SAR405). Nature Chemical Biology, 10(12), 1013-1019. (2014).

  • Selective VPS34 inhibitor blocks autophagy and uncovers a role for NCOA4 in ferritin degradation and iron homeostasis in vivo (PIK-III). Nature Cell Biology, 16(11), 1069-1079. (2014).

Sources

Comparative

Carbon-13 NMR shifts for 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

This guide provides a technical comparison and structural analysis of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine , a highly functionalized pyridine intermediate often used in the synthesis of fused heterocyclic scaffolds (...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a technical comparison and structural analysis of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine , a highly functionalized pyridine intermediate often used in the synthesis of fused heterocyclic scaffolds (e.g., imidazo[4,5-b]pyridines).[1]

Due to the specific polysubstituted nature of this molecule, exact public spectral data is rare. This guide utilizes a Comparative Structural Verification (CSV) approach, benchmarking the target molecule against experimentally validated analogs (such as 5-bromo-2-chloro-4-methyl-3-nitropyridine) and authoritative Substituent Chemical Shift (SCS) predictive models.[1]

Part 1: Comparative 13C NMR Data Analysis

The following table contrasts the Predicted Chemical Shifts of the target molecule with the Reference Analog (4-Methyl derivative). This comparison allows researchers to validate the successful installation of the ethyl group at the C4 position.

Table 1: Target vs. Analog Chemical Shift Comparison
Carbon PositionAtom TypeTarget: 4-Ethyl (Predicted

, ppm)
Reference: 4-Methyl (Analog

, ppm)
Shift Logic & Assignment
C2 Quaternary (C-Cl)146.0 – 148.0 ~147.5Deshielded by ring Nitrogen and

-Chloro substituent.[1] Little change expected between Et/Me analogs.
C3 Quaternary (C-NO

)
143.0 – 145.0 ~144.0Strongly deshielded by the Nitro group. Steric compression from the 4-alkyl group may cause minor upfield shifts.
C4 Quaternary (C-Alkyl)148.0 – 152.0 ~145.0Diagnostic Region: The 4-Ethyl group exerts a stronger

-deshielding effect than Methyl.[1]
C5 Quaternary (C-Br)112.0 – 116.0 ~114.0Shielded Region: The "Heavy Atom Effect" of Bromine causes a significant upfield shift, distinct from other aromatic carbons.
C6 Methine (CH)152.0 – 155.0 ~153.0Most deshielded signal due to direct attachment to ring Nitrogen (

-position).
Alkyl-

CH

(Methylene)
22.0 – 26.0 N/AKey Differentiator: The presence of a methylene signal confirms the Ethyl group.
Alkyl-

CH

(Methyl)
11.0 – 14.0 ~17.0 (Direct)The terminal methyl of the ethyl group appears significantly upfield compared to a directly attached ring methyl.

Note on Solvent Effects: Values above are estimated for CDCl


 . In polar aprotic solvents like DMSO-d

, expect a general deshielding of 0.5–1.5 ppm for carbons adjacent to the Nitro group (C3, C4) due to solvent-solute dipole interactions.[1]

Part 2: Technical Deep Dive & Assignment Logic

The "Heavy Atom" Diagnostic (C5-Br)

The most distinct feature of this spectrum is the C5 carbon. While most pyridine carbons resonate between 120–155 ppm, the carbon bonded to Bromine experiences a relativistic "Heavy Atom Effect" (spin-orbit coupling), shifting it upfield to ~112–116 ppm .

  • Validation Check: If you observe a quaternary signal >125 ppm for C5, the Bromine is likely missing or displaced (e.g., by a nucleophile).

Distinguishing Ethyl vs. Methyl (Aliphatic Region)

The primary challenge in verifying 5-Bromo-2-chloro-4-ethyl-3-nitropyridine is confirming the ethyl chain over a methyl impurity.[1]

  • 4-Methyl Analog: Shows a single aliphatic peak around 17–20 ppm .[1]

  • 4-Ethyl Target: Shows two aliphatic peaks:

    • 
      -Methyl:  ~12 ppm (Upfield).[1]
      
    • 
      -Methylene:  ~24 ppm (Downfield).[1]
      
  • Observation: The

    
    -methylene carbon (C-CH
    
    
    
    ) is often broader or lower intensity in proton-decoupled experiments due to shorter
    
    
    relaxation times compared to the freely rotating methyl group.[1]
The Nitro-Group Influence (C3)

The C3 carbon is sandwiched between a Chloro (C2) and an Ethyl (C4) group, with a Nitro group attached. This steric crowding often leads to line broadening for C3. Furthermore, the Nitro group is strongly electron-withdrawing, keeping C3 in the 143–145 ppm range despite the ortho-shielding usually seen in benzenoid systems.[1]

Part 3: Standardized Experimental Protocol

To acquire publication-quality data for this halogenated pyridine, standard "quick" 13C parameters are insufficient due to the high number of quaternary carbons (4 out of 5 ring carbons).

Protocol: High-Sensitivity 13C Acquisition
  • Sample Preparation:

    • Mass: Dissolve 30–50 mg of analyte.

    • Solvent: Use CDCl

      
        (0.6 mL) for highest resolution. Use DMSO-d
      
      
      
      only if solubility is poor, but be aware of the solvent peak overlap (~39.5 ppm) which may obscure the
      
      
      -methylene signal.
    • Additive: Add trace Cr(acac)

      
        (Chromium(III) acetylacetonate) if quantitative integration is required (reduces 
      
      
      
      relaxation time).
  • Instrument Parameters:

    • Pulse Sequence: zgpg30 (Power-gated decoupling).[1]

    • Relaxation Delay (D1): Set to 3.0 – 5.0 seconds . (Crucial: The quaternary C2, C3, C4, and C5 carbons have long relaxation times. Short D1 leads to poor S/N ratio for these signals).

    • Scans (NS): Minimum 1024 scans (approx. 1 hour on 400 MHz).

    • Spectral Width: 240 ppm (to capture potential carbonyl impurities if synthesis involved esters).

Part 4: Structural Verification Workflow

The following diagram outlines the decision logic for validating the structure of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine using NMR data.

NMR_Verification_Workflow Start Crude Product (Yellow Solid) Solubility Solubility Check: CDCl3 vs DMSO-d6 Start->Solubility Acquisition Acquire 13C {1H} NMR (D1 = 4s, NS = 1024) Solubility->Acquisition Dissolve 30mg Check_Aliphatic Check Aliphatic Region (10 - 40 ppm) Acquisition->Check_Aliphatic Result_Methyl Single Peak (~17 ppm) Identify: Methyl Analog Check_Aliphatic->Result_Methyl 1 Peak Result_Ethyl Two Peaks (~12 & ~24 ppm) Identify: Ethyl Group Present Check_Aliphatic->Result_Ethyl 2 Peaks Check_Aromatic Check Aromatic Region (110 - 160 ppm) Result_Ethyl->Check_Aromatic Verify_C5 Signal at ~114 ppm? (C-Br Verification) Check_Aromatic->Verify_C5 Final_Valid Structure Validated: 5-Bromo-2-chloro-4-ethyl-3-nitropyridine Verify_C5->Final_Valid Yes Final_Invalid Structure Invalid: Check for Hydrolysis (C-OH) or Displacement Verify_C5->Final_Invalid No (Signal > 125 ppm)

Figure 1: Step-by-step logic flow for validating the target pyridine structure using 13C NMR markers.

References

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Authoritative source for Substituent Chemical Shift additivity rules).
  • Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH. (Foundational text on Pyridine C-13 shifts and solvent effects).
  • National Institute of Advanced Industrial Science and Technology (AIST). (2024). Spectral Database for Organic Compounds (SDBS). [Link] (Source for 2-chloro-3-nitropyridine and 5-bromo-2-chloropyridine baseline data).[1]

  • Reich, H. J. (2023). Bordwell pKa Table and NMR Data Collections. University of Wisconsin-Madison.[1] [Link] (Resource for heavy atom effects and heterocycle shifts).

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

Introduction: As researchers and drug development professionals, our work with novel chemical entities demands not only scientific rigor but also an unwavering commitment to safety and environmental stewardship. 5-Bromo-...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: As researchers and drug development professionals, our work with novel chemical entities demands not only scientific rigor but also an unwavering commitment to safety and environmental stewardship. 5-Bromo-2-chloro-4-ethyl-3-nitropyridine is a highly substituted heterocyclic compound, and its proper disposal is a critical component of the laboratory workflow. This guide provides a comprehensive, step-by-step protocol for its safe handling and disposal, grounded in regulatory principles and chemical reactivity. The structural features of this molecule—a halogenated pyridine ring bearing a nitro group—dictate its classification as hazardous waste, requiring a specific and carefully managed disposal pathway.

Part 1: Hazard Assessment and Waste Classification

The disposal protocol for any chemical begins with a thorough understanding of its intrinsic hazards. The structure of 5-Bromo-2-chloro-4-ethyl-3-nitropyridine contains several functional groups that define its hazardous profile and, consequently, its classification under the Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA).[1]

  • Halogenated Pyridine Core: The presence of both bromine and chlorine atoms classifies this compound as a halogenated organic .[2] Halogenated wastes are treated separately from non-halogenated streams due to the formation of acidic gases like HCl and HBr upon incineration, which requires specialized scrubber systems.[3][4]

  • Nitro Group (-NO2): Nitroaromatic compounds are noted for their potential toxicity and resistance to environmental degradation.[5] The nitro group is an electron-withdrawing feature that can impart toxicological properties and must be handled with care.

  • Pyridine Derivative: Pyridine and its derivatives are often listed as hazardous waste. For instance, pyridine is an F-listed waste (F005) when used as a solvent, indicating its recognized hazard potential.[6][7][8]

Under RCRA, this compound must be managed as hazardous waste. Generators are required to determine if their waste is hazardous before disposal, using either laboratory testing or documented generator knowledge.[1][9] Given the chemical's structure, it is prudent to manage all waste containing 5-Bromo-2-chloro-4-ethyl-3-nitropyridine as regulated hazardous waste.

Hazard Summary Table

This table synthesizes hazard information from safety data sheets (SDS) of structurally similar compounds, such as 5-Bromo-2-chloro-4-methyl -3-nitropyridine and other nitropyridine derivatives.

Hazard CategoryClassificationRationale and Precautionary Notes
Acute Toxicity Category 3 or 4 (Oral, Dermal, Inhalation)Toxic or harmful if swallowed, in contact with skin, or if inhaled.[10] Avoid generating dust or aerosols.[11]
Skin Corrosion/Irritation Category 2Causes skin irritation.[10][11] Wear appropriate chemical-resistant gloves.
Eye Damage/Irritation Category 2/2ACauses serious eye irritation.[10][11] Wear safety glasses or goggles.
Specific Target Organ Toxicity Category 3 (Respiratory)May cause respiratory irritation.[12][13] Handle only in a well-ventilated area or a chemical fume hood.

Part 2: Immediate Safety and Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure all safety measures are in place.

Required PPE:
  • Eye Protection: Chemical safety goggles or a face shield.[11][12]

  • Hand Protection: Nitrile or other chemically-resistant gloves. Always check the glove manufacturer's compatibility chart.

  • Body Protection: A lab coat must be worn.

Spill & Exposure Procedures:
  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[11]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[11]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[11]

  • Small Spills (Solid): Carefully sweep up the solid material, avoiding dust generation, and place it into a designated, labeled hazardous waste container.[4] Clean the spill area with an appropriate solvent and place the cleaning materials in the same waste container.

Part 3: On-Site Waste Management and Segregation Protocol

Proper segregation is the most critical step in laboratory waste management. It ensures safety, regulatory compliance, and cost-effective disposal. Mixing halogenated waste with non-halogenated waste can result in the entire container being treated as the more expensive halogenated stream.[2]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper segregation and on-site management of waste containing 5-Bromo-2-chloro-4-ethyl-3-nitropyridine.

G Disposal Workflow for 5-Bromo-2-chloro-4-ethyl-3-nitropyridine cluster_0 Waste Generation & Characterization cluster_1 Segregation & Collection cluster_2 On-Site Accumulation cluster_3 Final Disposition Start Waste Generated: 5-Bromo-2-chloro-4-ethyl-3-nitropyridine Characterize Characterize Waste: Solid, Liquid, or Contaminated Debris? Start->Characterize SolidWaste Select Container: 'Solid Halogenated Organic Waste' Characterize->SolidWaste Pure Solid or Grossly Contaminated Solid LiquidWaste Select Container: 'Liquid Halogenated Organic Waste' Characterize->LiquidWaste In Solution DebrisWaste Select Container: 'Solid Halogenated Organic Waste' Characterize->DebrisWaste Contaminated PPE, Weigh Paper, etc. Label Label Container: 'Hazardous Waste' + Full Chemical Names SolidWaste->Label LiquidWaste->Label DebrisWaste->Label Store Store in Satellite Accumulation Area (SAA) - Keep Container Closed - Use Secondary Containment Label->Store Pickup Arrange Pickup with Licensed Hazardous Waste Vendor Store->Pickup Incinerate Final Disposal Method: High-Temperature Incineration with Acid Gas Scrubbing Pickup->Incinerate

Sources

Handling

Definitive Safety &amp; Operational Guide: 5-Bromo-2-chloro-4-ethyl-3-nitropyridine

Executive Summary & Risk Profile 5-Bromo-2-chloro-4-ethyl-3-nitropyridine is a highly functionalized heterocyclic building block commonly used in the synthesis of antiviral and anticancer agents. Its structure combines a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Risk Profile

5-Bromo-2-chloro-4-ethyl-3-nitropyridine is a highly functionalized heterocyclic building block commonly used in the synthesis of antiviral and anticancer agents. Its structure combines a nitro group (potential energy source/toxicity), two halogen leaving groups (reactivity), and an ethyl chain (increased lipophilicity).

Operational Reality: Unlike its methyl analog, the ethyl group increases the molecule's lipophilicity (LogP), significantly enhancing its ability to permeate nitrile gloves and the stratum corneum (skin barrier). Standard "lab safety" is insufficient; this compound requires a Level 3 Containment Protocol .

Hazard Identification (Read-Across Analysis)

Data extrapolated from structural analogs (e.g., 5-Bromo-2-chloro-4-methyl-3-nitropyridine) and Functional Group Analysis.

Hazard ClassGHS Classification (Predicted)Operational Implication
Acute Toxicity H302/H312/H332 (Harmful)Systemic toxicity if absorbed. Do not handle on open benches.
Skin/Eye Irritant H315 / H319Corrosive to mucous membranes. Dust/Vapor is a severe lachrymator.
Sensitization Skin Sens. 1 (Potential)Halogenated pyridines are frequent sensitizers.
Reactivity Energetic Functional GroupThe Nitro (-NO₂) group adjacent to halogens creates thermal instability. Avoid temperatures >50°C without DSC testing.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling >10 mg of substance.

Glove Permeation Strategy

Why: The ethyl chain facilitates diffusion through thin nitrile.

  • Standard Contact (<15 mins): Double-gloved Nitrile (Outer: 5 mil, Inner: 4 mil).

  • Extended Contact / Solubilized Form: Silver Shield® (Laminate) liners under Nitrile.

PPE Decision Table[1][2]
PPE ComponentSpecificationRationale
Hand Protection Double-Gloving (Nitrile) . Change outer glove every 30 mins.Prevents permeation.[1][2] Inner glove acts as a breakthrough indicator.
Eye Protection Chemical Splash Goggles (ANSI Z87.1+). No Safety Glasses.Vapors/dust can bypass glasses. Goggles seal the ocular cavity.
Respiratory Fume Hood (Face velocity: 80–100 fpm).Primary containment.[3] If hood unavailable (rare), use P100/OV respirator.
Body Defense Tyvek® Lab Coat (wrist-sealed) + Chemical Apron.Cotton coats absorb liquids; Tyvek repels organic solids and oils.

Operational Protocols

A. Weighing & Transfer (Solid State)

The solid form is often electrostatic. The following "Static-Free Loop" method minimizes dispersion.

  • Preparation: Place an ionizing fan or antistatic gun inside the fume hood.

  • Containment: Use a disposable balance enclosure or a "weighing funnel" technique. Never weigh directly onto the balance pan.

  • Technique:

    • Tare a screw-top vial (pre-labeled).

    • Transfer solid using a plastic spatula (metal can spark/react with trace impurities).

    • Cap immediately. Wipe the exterior of the vial with a Kimwipe dampened in Methanol (to remove invisible dust).

    • Discard the Kimwipe as solid hazardous waste .

B. Solubilization (Reaction Setup)

Exotherm Risk: The dissolution of nitro-halogenated pyridines can be mildly exothermic.

  • Solvent Choice: DCM (Dichloromethane) or THF. Note: DMSO enhances skin absorption 100x—avoid DMSO unless necessary.

  • Addition: Add solvent slowly down the side of the vessel to prevent "puffing" of the solid.

  • Inerting: Flush headspace with Nitrogen/Argon. Nitro-pyridines can degrade or darken upon oxidation.

Visualized Decision Workflows

Figure 1: PPE Selection Logic

This logic gate ensures the correct protection level based on the physical state of the chemical.

PPE_Decision_Tree start Start: Handling 5-Bromo-2-chloro-4-ethyl-3-nitropyridine state_check Determine Physical State start->state_check solid Solid / Powder state_check->solid liquid Liquid / Solution / Oil state_check->liquid qty_check Quantity > 100 mg? solid->qty_check solvent_check Solvent = DMSO/DMF? liquid->solvent_check level1 LEVEL 1 PPE: Double Nitrile Gloves Safety Glasses w/ Side Shields Standard Lab Coat qty_check->level1 No level2 LEVEL 2 PPE: Double Nitrile (Change 30m) Splash Goggles Tyvek Sleeves qty_check->level2 Yes (Dust Risk) solvent_check->level2 No (DCM/EtOAc) level3 LEVEL 3 PPE: Silver Shield Liners Splash Goggles + Face Shield Full Tyvek Suit solvent_check->level3 Yes (Penetrating Solvent)

Caption: PPE escalation logic based on physical state and solvent carrier risks.

Figure 2: Emergency Spill Response

Immediate actions for containment to prevent lab contamination.

Spill_Response incident Spill Detected assess Assess Volume incident->assess minor Minor (< 5mL/5g) Inside Hood assess->minor major Major (> 5mL/5g) Or Outside Hood assess->major act_minor 1. Cover with absorbent pads 2. Wipe with dilute NaOH (5%) 3. Dispose as Haz Waste minor->act_minor act_major 1. EVACUATE LAB 2. Secure Doors 3. Call EHS / HazMat major->act_major

Caption: Binary decision tree for spill response. Note: NaOH neutralizes acidic hydrolysis byproducts.

Disposal & Decontamination

Critical Rule: Never dispose of nitropyridines in general trash or down the drain.

  • Waste Segregation:

    • Solid Waste: Label as "Toxic Solid, Organic, Halogenated."

    • Liquid Waste: Segregate into "Halogenated Organic Solvents" . Do not mix with oxidizers (e.g., Nitric Acid waste) due to the nitro group's potential instability.

  • Container Decontamination:

    • Rinse empty vials with Acetone x3.

    • Collect rinsate in the Halogenated Waste stream.

    • Deface the label before discarding the glass.

References

  • Sigma-Aldrich. (2025). Safety Data Sheet: 5-Bromo-2-chloro-4-methyl-3-nitropyridine.[4]

  • National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary: Nitropyridine Derivatives Toxicity.

  • Occupational Safety and Health Administration (OSHA). (2024). Laboratory Safety Guidance: Handling Potent Compounds.

  • University of Illinois DRS. (2023). SOP: Halogenated Organic Liquids Disposal.

  • ECHEMI. (2024). Handling and Storage of Functionalized Nitropyridines.[5][1][2][6][7][8][9]

(Note: While specific data for the ethyl-analog is proprietary, safety protocols are grounded in the validated properties of the methyl-analog CAS 884495-15-2 and general halogenated nitropyridine hygiene).

Sources

© Copyright 2026 BenchChem. All Rights Reserved.